Reactive Yellow 105
Description
Contextualizing Reactive Dyes in Industrial and Environmental Research
Reactive dyes represent a significant class of synthetic colorants that have transformed the textile industry since their introduction in the mid-20th century. textiletoday.com.bd Unlike other dyes that adhere to fabrics through physical forces, reactive dyes form a covalent bond with the substrate, primarily cellulosic fibers like cotton. textiletoday.com.bdcerradopub.com.br This chemical bonding results in excellent colorfastness and wash resistance, making them highly desirable for a wide range of textile applications. vulcanchem.com However, the industrial success of reactive dyes is accompanied by significant environmental concerns. The dyeing process is often inefficient, with a substantial portion of the dye (15-50%) not fixing to the fiber and being discharged into wastewater. nih.gov These dyes, particularly azo dyes which constitute a major subgroup, are often recalcitrant to conventional wastewater treatment methods due to their complex and stable molecular structures. ijrrjournal.comresearchgate.net This persistence, coupled with the potential for their breakdown products (e.g., aromatic amines) to be toxic or carcinogenic, has spurred extensive environmental and chemical research aimed at understanding their fate and developing effective remediation technologies. ijrrjournal.comijrrjournal.comresearchgate.net
Significance of Reactive Yellow 105 in Textile Dyeing Processes from a Research Perspective
Reactive Yellow 105 (RY 105) is a prominent member of the reactive azo dye family, widely used in the textile industry for achieving a brilliant yellow shade on various fibers. vulcanchem.comworlddyevariety.com Its significance in research stems from its classification as a high-energy (HE) type dye, making it suitable for high-temperature dyeing processes. vulcanchem.comcolorfuldyes.com As a representative monochlorotriazine (MCT) reactive dye, its reaction mechanism and behavior are characteristic of a large group of similar colorants. The challenges associated with its use, particularly the incomplete exhaustion and fixation during dyeing, lead to its presence in textile effluents. researchgate.net Consequently, RY 105 is frequently selected as a model compound in scholarly studies focused on the degradation and removal of textile dyes from water. vulcanchem.comresearchgate.net Research on RY 105 provides critical insights into developing advanced treatment methods, such as photocatalysis and bioremediation, for mitigating the environmental impact of the textile dyeing industry. vulcanchem.comresearchgate.net
Evolution of Academic Research on Reactive Yellow 105 and Related Azo Dyes
The academic focus on reactive dyes has evolved significantly over the decades. Initial research, following their commercial launch in 1956, centered on synthesis, improving dyeing efficiency, and expanding the range of colors and applications. textiletoday.com.bdtiankunchemical.comblogspot.com The development of bi-functional reactive dyes in the 1970s and 1980s was a major step towards increasing fixation rates and reducing waste. textiletoday.com.bdsdc.org.uk As environmental regulations tightened and awareness grew, the research trajectory shifted towards addressing the ecological footprint of these dyes. In recent years, a vast body of literature has emerged focusing on the environmental fate and remediation of azo dyes like RY 105. vulcanchem.com Current research trends are heavily concentrated on developing and optimizing advanced oxidation processes (AOPs), novel adsorbent materials, and microbial degradation techniques to effectively decolorize and mineralize dye-laden wastewater. vulcanchem.comnih.govoup.com These studies aim not only to remove the color but also to break down the complex dye molecule into less harmful substances. researchgate.net
Properties
CAS No. |
176023-34-0 |
|---|---|
Molecular Formula |
C11H16O |
Origin of Product |
United States |
Synthetic Methodologies and Chemical Derivatization of Reactive Yellow 105 Analogs
Advanced Approaches in Azo Dye Synthesis Relevant to Reactive Yellow 105
Reactive Yellow 105 is a double azo class dye. worlddyevariety.com The synthesis of such dyes primarily involves two critical reaction steps: diazotization and azo coupling. numberanalytics.comtandfonline.com Modern synthetic strategies focus on optimizing these reactions and exploring innovative reactive groups to enhance dye performance.
Optimization of Diazo-Coupling Reactions
The diazo-coupling reaction is a cornerstone of azo dye synthesis, where a diazonium salt reacts with a coupling component to form the azo compound. numberanalytics.com The efficiency and outcome of this reaction are highly dependent on several factors, making its optimization a key area of research.
Key Optimization Parameters:
pH: The pH of the reaction medium is critical. For instance, a three-stream system can be employed to maintain precise pH control, which is crucial for achieving high purity and desirable color characteristics in the final product. nih.gov Studies have shown that for certain azo coupling reactions, a pH range of 4.35 to 4.60 is optimal. nih.gov
Temperature: Diazotization is typically carried out at low temperatures (0-5°C) to ensure the stability of the diazonium salt. tandfonline.com However, the coupling reaction temperature can be optimized; for example, a study found 25°C to be the preferred temperature for a specific azo coupling reaction to avoid diazonium salt decomposition. nih.gov
Catalysts: The rate and selectivity of diazo-coupling reactions can be enhanced through catalysis. Common catalysts include pyridine (B92270) and other tertiary amines, which act as bases, and metal ions like copper(I) and copper(II) that facilitate the formation of the azo compound. numberanalytics.com
Continuous Flow Synthesis: Modern techniques like continuous flow synthesis in microreactors offer significant advantages over traditional batch processes. nih.govdp.tech This method allows for better control over reaction parameters, leading to higher yields and purity. For example, the synthesis of C.I. Acid Red 1 in a continuous flow system achieved a 97% yield with a residence time of just 6.67 seconds. nih.gov
Table 1: Optimized Conditions for Azo Dye Synthesis in a Microreactor System
| Dye No. | Diazo Component | Coupling Component | Yield |
| 1 | Aniline | 1-(4-sulfonicphenyl)-3-methyl-5-pyrazolone | >96% |
| 2 | Not Specified | Not Specified | >96% |
| 3 | Not Specified | Not Specified | >90% |
| 4 | Not Specified | Not Specified | >96% |
This table is based on findings from a study on the continuous-flow synthesis of azo dyes in a microreactor system, demonstrating high yields under optimized conditions. dp.tech
Exploration of Novel Reactive Groups (e.g., Acyl Fluoride (B91410), Acrylamido) in Reactive Dye Design
The reactive group is the part of the dye molecule that forms a covalent bond with the fiber. textileexplainer.com While traditional reactive dyes often utilize chlorotriazine or vinyl sulfone groups, research into novel reactive groups aims to improve fixation rates, reduce the need for harsh chemicals, and enhance dye properties. mdpi.comwhiterose.ac.uk
Acyl Fluoride (—COF): Dyes incorporating acyl fluoride as a reactive group have shown promising results. The strong electron-withdrawing nature of the fluorine atom makes the adjacent carbon atom highly susceptible to nucleophilic attack by the hydroxyl groups of cellulose (B213188). mdpi.com This leads to higher fixation rates under milder conditions, such as lower temperatures and pH, and can even enable salt-free dyeing. mdpi.comresearchgate.netnih.gov For example, novel reactive dyes with acyl fluoride groups achieved fixation rates of 60.27% and 64.13% on cotton. mdpi.comnih.gov
Acrylamido: The acrylamido group is another reactive moiety that functions as a Michael-type acceptor. whiterose.ac.uk In this system, the covalent bond with the fiber is formed through a 1,2-trans addition of a nucleophile from the fiber across a polarized ethylenic bond. whiterose.ac.uk
Mechanistic Studies of Reactive Dye-Cellulose Interaction
Understanding the mechanism of how reactive dyes interact with and bind to cellulose is fundamental for designing more efficient and effective dyes. The process involves a nucleophilic reaction where the dye forms a covalent bond with the hydroxyl groups of the cellulose polymer. semanticscholar.orgresearchgate.net
Nucleophilic Substitution Reaction Pathways with Cellulose Models
The reaction between a reactive dye and cellulose is a nucleophilic substitution reaction. semanticscholar.orgncsu.edu Under alkaline conditions, the hydroxyl groups of cellulose are deprotonated to form more nucleophilic cellulosate anions (Cell-O⁻). sustainability-directory.comrsc.org These anions then attack an electron-deficient site on the dye's reactive group, displacing a leaving group (like a chlorine atom in a triazine ring) and forming a covalent ether linkage. mdpi.comncsu.edu
To study these complex reactions, researchers often use model compounds that mimic the structure of cellulose, such as alcohols like n-butanol. mdpi.com This allows for a more controlled investigation of the reaction kinetics and pathways. The general mechanism can be summarized in two main steps:
Sorption: The physical adsorption of dye molecules from the dyebath onto the cotton fiber surface. mdpi.com
Fixation: The chemical reaction between the dye's reactive group and the activated cellulose fiber under alkaline conditions, leading to covalent bond formation. mdpi.com
Covalent Bond Formation Dynamics and Fiber Fixation Kinetics
Factors Influencing Fixation Kinetics:
Alkali Concentration: The presence of an alkali is necessary to activate the cellulose fibers by forming cellulosate ions. mdpi.comacs.org The concentration of the alkali affects the rate of both the dye-fiber reaction and the competing hydrolysis reaction. acs.org
Dye Structure: The nature of the reactive group significantly impacts fixation kinetics. Highly reactive groups, like dichlorotriazines, can achieve fixation at lower temperatures compared to less reactive groups like monochlorotriazines. rsc.orgacs.org Bifunctional and polyfunctional reactive dyes, which contain more than one reactive group, generally exhibit higher fixation rates because they have more opportunities to react with the fiber. mdpi.comnih.gov
Table 2: Effect of Temperature on Dye Fixation
| Temperature (°C) | Exhaustion Rate (%) | Reaction Yield (%) | Fixation (%) |
| 75 | 90.2 | 41.5 | 36.5 |
| 90 | 87.1 | 78.6 | 70.6 |
This table illustrates the impact of temperature on the exhaustion, reaction, and fixation of a monochloro-reactive dye, showing a significant increase in fixation at a higher temperature. psu.edu
Structure-Reactivity Relationships in Reactive Yellow 105 Derivatives
The chemical structure of a reactive dye derivative directly influences its reactivity and dyeing performance. By systematically modifying the structure of a parent dye like Reactive Yellow 105, researchers can establish clear structure-reactivity relationships.
Key structural features that can be modified include:
Reactive Group: As discussed, changing the reactive group (e.g., from monochlorotriazine to dichlorotriazine or vinyl sulfone) alters the dye's reactivity, the optimal application conditions, and the stability of the dye-fiber bond. nih.gov
Chromophore: Modifications to the chromophore, the color-producing part of the dye, can affect not only the shade but also properties like lightfastness.
Solubilizing Groups: The number and position of solubilizing groups, typically sulfonic acid groups (-SO₃H), affect the dye's water solubility and its affinity for the fiber. textileexplainer.com
For example, synthesizing analogs with systematic variations, such as different substituents on the aromatic rings or varying levels of sulfonation, and then measuring their reactivity with cellulose models can provide valuable data. This information allows for the rational design of new reactive dyes with improved properties, such as higher fixation yields, better wash-off characteristics, and enhanced fastness. ncsu.edu Studies have shown that dyes with more reactive groups and linear, planar structures tend to exhibit enhanced printing and dyeing properties. nih.gov
Environmental Fate and Transformation Pathways of Reactive Yellow 105
Persistence and Environmental Distribution in Aquatic Systems
Reactive azo dyes, including Reactive Yellow 105, are recognized for their persistence in aquatic environments. iwaponline.comelsevier.es Due to their high water solubility, these dyes can remain in the water column for extended periods. canada.ca However, they are expected to eventually partition to suspended solids and sediments through electrostatic interactions. canada.ca The chemical structure of reactive dyes, designed for stability and colorfastness, contributes to their resistance to environmental degradation. iwaponline.com This persistence can lead to concerns about bioaccumulation and long-term impacts on aquatic ecosystems. iwaponline.comnih.gov
Screening assessments of azo reactive dyes indicate they are expected to biodegrade very slowly under aerobic conditions, leading to their classification as persistent in water, sediment, and soil. canada.ca While the risk of harm to the broader integrity of the environment from some azo reactive dyes has been assessed as low, their persistence remains a key characteristic of their environmental profile. canada.ca The partitioning behavior between the water column and sediment is a critical factor in their environmental distribution, influenced by the physicochemical properties of both the dye and the aquatic system. skb.com
Table 1: Environmental Distribution Characteristics of Azo Reactive Dyes
| Attribute | Description | References |
|---|---|---|
| Water Column Residence | High due to significant water solubility. | canada.ca |
| Partitioning | Primarily to suspended solids and sediments via electrostatic interactions. | canada.ca |
| Persistence | Considered persistent in water, sediment, and soil due to slow aerobic biodegradation. | iwaponline.comelsevier.escanada.ca |
| Bioaccumulation Potential | A concern due to their persistence in the environment. | iwaponline.comnih.gov |
Degradation Mechanisms in Natural and Engineered Environments
Reactive dyes, by design, contain reactive groups that can form covalent bonds with fibers. However, these groups also react with water in a competing hydrolysis reaction. rsc.orgsustainability-directory.com For dichlorotriazine dyes like Reactive Yellow 105, hydrolysis involves the nucleophilic substitution of chlorine atoms by hydroxide (B78521) ions, particularly under alkaline conditions and at elevated temperatures. chimia.ch This process is a significant factor in the dyeing process, as the hydrolyzed dye can no longer react with the textile fiber, reducing dyeing efficiency. rsc.org
The rate of hydrolysis is influenced by factors such as pH and temperature. researchgate.net For some reactive dyes, the hydrolysis of one reactive group can influence the reactivity of the remaining groups. researchgate.net The stability of the dye against hydrolysis is crucial for its application and also determines the form in which it enters wastewater. sustainability-directory.comchimia.ch A significant portion of the dye used in textile processing can be lost to hydrolysis, contributing to the dye load in effluents. industrialchemicals.gov.au
The biotransformation of azo dyes like Reactive Yellow 105 is a key degradation pathway, typically involving a two-step process. mdpi.comnih.gov The initial step is the reductive cleavage of the azo bond (-N=N-), which leads to the decolorization of the dye and the formation of aromatic amines. mdpi.com This reduction is primarily carried out by microbial azoreductases and occurs most efficiently under anaerobic (oxygen-deficient) conditions. mdpi.comijcmas.com The presence of oxygen can inhibit this process as it competes for the reducing equivalents required by the enzymes. mdpi.com
The aromatic amines produced in the first step are often more toxic than the parent dye and are typically degraded further under aerobic (oxygen-rich) conditions. mdpi.comnih.gov Therefore, a sequential anaerobic-aerobic treatment process is considered the most effective strategy for the complete mineralization of azo dyes. mdpi.com Various microorganisms, including bacteria, fungi, and algae, have been shown to decolorize and degrade reactive dyes. nih.govijcmas.com Some fungi, for instance, produce enzymes like manganese-dependent peroxidase that can contribute to decolorization.
Table 2: Key Microbial Processes in Reactive Yellow 105 Degradation
| Process | Environmental Condition | Key Enzymes | Primary Outcome | References |
|---|---|---|---|---|
| Azo Bond Cleavage | Anaerobic | Azoreductases | Decolorization, formation of aromatic amines | mdpi.comijcmas.com |
| Aromatic Amine Degradation | Aerobic | Various oxidases | Mineralization to simpler compounds | mdpi.comnih.gov |
| Fungal Degradation | Aerobic/Anaerobic | Laccases, Peroxidases | Decolorization and degradation | mdpi.com |
Photolytic degradation involves the breakdown of dye molecules upon exposure to light, particularly UV radiation. researchgate.net This process can be a significant pathway for the transformation of reactive dyes in the environment and in engineered treatment systems. mdpi.com The degradation can occur through direct photolysis, where the dye molecule itself absorbs light energy, or through indirect photolysis, often enhanced by the presence of a photocatalyst like titanium dioxide (TiO2) or zinc oxide (ZnO). acs.orgresearchgate.netscirp.org
In photocatalytic degradation, the catalyst absorbs photons, leading to the generation of highly reactive species such as hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O2−). mdpi.comacs.org These radicals are powerful oxidizing agents that can non-selectively attack and break down the complex structure of the dye molecule, ultimately leading to its mineralization into simpler, less harmful substances like CO2 and H2O. mdpi.comresearchgate.net The efficiency of photolytic degradation is influenced by several factors, including pH, initial dye concentration, catalyst dosage, and light intensity. mdpi.comresearchgate.net Studies on Reactive Yellow 105 have shown that its photodegradation using TiO2 nanoparticles under UV light follows pseudo-first-order kinetics. researchgate.netscientific.net
Biotransformation Processes
Formation and Characterization of Degradation Intermediates and Byproducts
The degradation of azo dyes like Reactive Yellow 105, particularly through biological or reductive processes, leads to the formation of various intermediates and byproducts. mdpi.com The most significant of these are aromatic amines, which are formed by the cleavage of the azo bond. mdpi.com These compounds are often colorless but can be more toxic, and potentially carcinogenic or mutagenic, than the original dye. mdpi.comdergipark.org.tr
Table 3: Common Degradation Intermediates of Reactive Azo Dyes
| Intermediate Class | Formation Pathway | Potential Environmental Concern | Analytical Techniques | References |
|---|---|---|---|---|
| Aromatic Amines | Reductive cleavage of azo bond (anaerobic biodegradation) | Toxicity, mutagenicity, carcinogenicity | GC-MS | mdpi.comdergipark.org.tracs.org |
| Sulfonated Compounds | Degradation of sulfonated parent dye | Persistence, potential toxicity | Ion Chromatography, GC-MS | mdpi.comacs.org |
Phenolic and Naphthoquinone Derivatives
The degradation of complex azo dyes like Reactive Yellow 105, whether through biological or chemical oxidation processes, often leads to the formation of various intermediate compounds before complete mineralization. Among these, phenolic and naphthoquinone derivatives are significant byproducts resulting from the cleavage and oxidation of the dye's aromatic structures. researchgate.netmdpi.com
The breakdown of the parent dye molecule typically begins with the cleavage of the azo bond (-N=N-), which is the primary chromophore. This initial step, often facilitated by enzymes like azoreductase under anaerobic conditions or by strong oxidizing agents in advanced oxidation processes (AOPs), results in the formation of aromatic amines. ijcmas.com These amines are then susceptible to further oxidation.
Research on the degradation of various reactive azo dyes has consistently identified phenolic and naphthoquinonic intermediates. For instance, studies on the degradation of other reactive dyes have identified byproducts such as naphthalene, phenol, and 2-aminophenol. frontiersin.org Hydroxylated derivatives are common intermediates formed during AOPs. researchgate.net The oxidation of naphthalene-based structures within the dye molecule can lead to the formation of naphthoquinones. researchgate.netmdpi.com Naphthoquinones are a class of phenolic compounds derived from naphthalene. ulisboa.pt
The formation of these derivatives is a transient phase in the degradation pathway. Phenolic compounds can be further oxidized, leading to the opening of the aromatic ring and the formation of simpler, short-chain organic acids like formic acid and oxalic acid, which can eventually be mineralized to CO2 and water. nih.gov The specific types and concentrations of phenolic and naphthoquinone derivatives depend heavily on the degradation method employed and the reaction conditions.
The table below summarizes potential degradation intermediates based on studies of similar reactive azo dyes.
Table 1: Potential Phenolic and Naphthoquinone Derivatives from Azo Dye Degradation This table is compiled from findings on various reactive azo dyes and represents potential, not confirmed, derivatives of Reactive Yellow 105 degradation.
| Compound Class | Specific Examples | Precursor Structure in Dye | Reference Study (on similar dyes) |
|---|---|---|---|
| Phenolic Compounds | Phenol, 2-Aminophenol, Hydroxylated derivatives | Benzene (B151609) and substituted benzene rings | researchgate.netfrontiersin.org |
| Naphthoquinones | 1,4-Naphthoquinone | Naphthalene sulfonic acid moieties | researchgate.netmdpi.com |
| Aromatic Amines | Aniline, Sulfanilic acid | Azo-linked aromatic rings | ijcmas.com |
| Short-chain Organic Acids | Formic acid, Oxalic acid | Ring-opening of aromatic intermediates | nih.gov |
Impact on Aquatic Ecosystems from a Mechanistic Perspective (Excluding Direct Toxicity/Safety Profiles)
The introduction of reactive dyes such as Reactive Yellow 105 into aquatic environments can induce significant mechanistic impacts that alter the physical, chemical, and biological integrity of the ecosystem. These effects are primarily related to the dye's chemical structure and its interaction with the aquatic medium, rather than direct toxicological endpoints.
One of the most immediate and significant impacts is the increase in water coloration and turbidity, even at very low dye concentrations. ijcmas.comiwaponline.com This coloration severely impedes the penetration of sunlight into the water column. The reduction in light availability directly disrupts the photosynthetic activity of aquatic flora, including phytoplankton and macrophytes, which form the base of the aquatic food web. ijcmas.commdpi.com This impairment of photosynthesis leads to a decrease in primary productivity and a reduction in the concentration of dissolved oxygen (DO), a critical parameter for the survival of aerobic aquatic organisms. mdpi.com
Furthermore, the chemical composition of reactive dyes contributes to an increase in the Biochemical Oxygen Demand (BOD) and Chemical Oxygen Demand (COD) of the water. iwaponline.com Azo dyes are generally xenobiotic compounds and are recalcitrant to natural biodegradation. nih.gov Their persistence means that the microbial breakdown that does occur consumes significant amounts of dissolved oxygen, further stressing the aquatic environment. Studies on various reactive dyes have shown that while treatment processes like ozonation can reduce COD, the initial discharge of the untreated dye significantly elevates these parameters. acs.orgraco.cat The ratio of BOD5/COD for untreated dye effluent is typically very low (less than 0.1), indicating poor biodegradability. ijcmas.com However, partial degradation through processes like ozonation can break down the complex dye molecule into smaller, more biodegradable intermediates, which can increase the BOD5/COD ratio, making the effluent more amenable to subsequent biological treatment. nih.govraco.cat
The discharge of dye effluents can also lead to long-term environmental issues such as bioaccumulation and the disruption of microbial ecosystems. iwaponline.com The persistence of these synthetic compounds in water and sediment can have cascading effects throughout the food chain. iwaponline.com
Table 2: Mechanistic Impacts of Reactive Dye Discharge on Aquatic Systems
| Impact Mechanism | Description | Consequence for Ecosystem | Relevant Studies |
|---|---|---|---|
| Light Attenuation | The dye imparts a strong color to the water, which absorbs and scatters sunlight, reducing its penetration depth. | Inhibition of photosynthesis in aquatic plants and algae, leading to reduced primary productivity and lower dissolved oxygen levels. | ijcmas.commdpi.com |
| Increased BOD & COD | The dye and its associated organic components increase the amount of oxygen required for both biological and chemical degradation. | Depletion of dissolved oxygen (hypoxia/anoxia), creating stressful or lethal conditions for fish and other aerobic organisms. | iwaponline.com |
| Altered Water Chemistry | The complex aromatic structure is resistant to natural breakdown, leading to a low BOD/COD ratio. Degradation byproducts can alter pH. | Persistence of pollutants in the water column and sediment. Creation of conditions unfavorable for native aquatic life. | ijcmas.comacs.org |
| Eutrophication | While not a direct source of nutrients, the overall ecosystem disruption can contribute to conditions that favor certain types of algal blooms. | Disruption of the natural balance of aquatic life and potential for harmful algal blooms. | iwaponline.com |
Advanced Remediation Technologies for Reactive Yellow 105 in Aqueous Solutions
Photocatalytic Degradation Processes
Photocatalysis has emerged as a highly effective advanced oxidation process (AOP) for the degradation of persistent organic pollutants like Reactive Yellow 105 in textile wastewater. nih.govnih.gov This technology utilizes semiconductor materials, which, upon activation by light, can mineralize complex dye molecules into simpler, less harmful substances such as carbon dioxide and water. nih.govresearchgate.net Materials like titanium dioxide (TiO2) and zinc oxide (ZnO) are commonly employed due to their high photocatalytic activity, chemical stability, and cost-effectiveness. pwr.edu.plmdpi.comenea.it
Influence of Operational Parameters on Photocatalytic Efficiency
The efficiency of the photocatalytic degradation of Reactive Yellow 105 is significantly influenced by several key operational parameters. Optimizing these parameters is crucial for achieving maximum degradation rates and ensuring the economic viability of the treatment process.
The initial concentration of the dye in the aqueous solution is a critical factor affecting the degradation rate. tandfonline.comnih.gov Research consistently shows that the photodegradation efficiency of reactive dyes, including Reactive Yellow 105, decreases as the initial dye concentration increases. researchgate.netscirp.orgmdpi.com
A study on the photodegradation of Reactive Yellow 105 using TiO₂ nanoparticles demonstrated this inverse relationship. The degradation rate was observed to decrease as the initial concentration was increased from 10 to 50 mg/L. researchgate.net
Table 1: Effect of Initial Reactive Yellow 105 Concentration on Degradation Rate
Data from a study on the photocatalytic degradation of Reactive Yellow 105 using TiO₂ nanoparticles under UV light. The observed rate constant (kobs) decreases as the initial dye concentration increases.
| Initial RY-105 Concentration (mg/L) | Pseudo-First-Order Rate Constant, kobs (min-1) | Half-life, t1/2 (min) |
|---|---|---|
| 10 | 0.0175 | 39.60 |
| 20 | 0.0125 | 55.45 |
| 30 | 0.0097 | 71.45 |
| 40 | 0.0076 | 91.20 |
| 50 | 0.0062 | 111.79 |
Data adapted from a kinetic analysis of Reactive Yellow 105 photodegradation. researchgate.net
The amount of photocatalyst, or catalyst loading, is another crucial parameter that significantly affects the degradation efficiency. acs.orgtsijournals.com Generally, the rate of degradation increases with an increase in the catalyst dose up to an optimal level. researchgate.netdeswater.com This is because a higher catalyst loading provides a greater number of available active sites on the catalyst surface for dye adsorption and reaction, as well as an increased capacity for light absorption, leading to a higher rate of ROS generation. researchgate.nettsijournals.com
In a study investigating the degradation of Reactive Yellow 105, the efficiency was found to increase significantly as the TiO₂ catalyst dose was raised from 20 mg to 100 mg. researchgate.net The rate of degradation remained nearly constant with further increases up to 140 mg, indicating that 100 mg was the optimal dose under the specified conditions. researchgate.net
Table 2: Effect of TiO₂ Catalyst Loading on Reactive Yellow 105 Degradation
Data showing the degradation efficiency of a 10 mg/L solution of Reactive Yellow 105 after 160 minutes of UV irradiation at different TiO₂ catalyst dosages.
| Catalyst Dose (mg / 100 mL) | Degradation Efficiency (%) |
|---|---|
| 20 | 78.4 |
| 40 | 84.1 |
| 60 | 88.3 |
| 80 | 90.5 |
| 100 | 92.6 |
| 120 | 92.8 |
| 140 | 92.9 |
Data derived from a study on the photocatalytic degradation of Reactive Yellow 105. researchgate.net
In addition to the quantity, the intrinsic characteristics of the photocatalyst, such as its morphology, particle size, crystallinity, and surface area, play a significant role. acs.orgresearchgate.net Catalysts with a high surface area-to-volume ratio generally offer more active sites for adsorption and reaction. acs.org Similarly, a well-defined crystalline structure can promote efficient charge separation and reduce the recombination rate of electron-hole pairs, enhancing degradation kinetics. acs.orgtandfonline.com
Solution pH and Temperature Effects
Ozonation and Advanced Oxidation Processes (AOPs)
Ozonation and other Advanced Oxidation Processes (AOPs) represent a class of powerful water treatment technologies capable of degrading recalcitrant organic pollutants like Reactive Yellow 105. These methods are based on the generation of highly reactive chemical species, primarily the hydroxyl radical (•OH). deswater.comresearchgate.net
The oxidizing action of ozone in aqueous solutions is complex, proceeding through several mechanisms that involve highly potent oxidizing agents such as atomic oxygen (O), perhydroxyl radicals (HO₂•), and hydroxyl radicals (•OH). dergipark.org.tr The ozonation process can involve both direct reactions with molecular ozone and indirect reactions mediated by these free radicals. dergipark.org.trresearchgate.net The decomposition of ozone, particularly under basic conditions, is initiated by hydroxyl ions (OH⁻) and leads to the formation of hydroxyl radicals, which are powerful, non-selective oxidants. dergipark.org.trresearchgate.net
The dominant pathway in ozonation—direct reaction with molecular ozone (O₃) or indirect attack by hydroxyl radicals (•OH)—is highly dependent on the solution's pH. dergipark.org.trjwent.net
Direct Ozone Reactions: Under acidic conditions (low pH), molecular ozone is more stable and tends to react directly with organic molecules. dergipark.org.trresearchgate.netjwent.net Ozone acts as an electrophile, selectively attacking specific functional groups within the dye molecule, such as the double bonds associated with the chromophore, leading to decolorization. dergipark.org.trcore.ac.uk
Hydroxyl Radical Pathways: Under neutral to alkaline conditions (higher pH), the decomposition of ozone into hydroxyl radicals is accelerated. dergipark.org.trjwent.net These hydroxyl radicals have a much higher oxidation potential than molecular ozone and react non-selectively and rapidly with organic compounds. jwent.netcalpoly.edu This indirect pathway is often more effective for achieving complete mineralization of the dye into CO₂, H₂O, and inorganic ions. deswater.comjwent.net For reactive dyes, decolorization and COD reduction have been shown to be more effective under basic conditions due to the enhanced formation of hydroxyl radicals. dergipark.org.tr
The Fenton and photo-Fenton processes are AOPs that generate hydroxyl radicals through the reaction of hydrogen peroxide (H₂O₂) with iron ions. deswater.comscispace.com
Fenton Reaction: The classic Fenton reaction involves the interaction between hydrogen peroxide and ferrous ions (Fe²⁺) in acidic conditions (typically pH 2-6) to produce hydroxyl radicals (•OH). deswater.comrsc.org The Fe²⁺ is oxidized to ferric ions (Fe³⁺), which can then be reduced back to Fe²⁺, perpetuating a catalytic cycle. rsc.org This process is effective in reducing the organic load and toxicity of industrial wastewater. deswater.com
Photo-Fenton Reaction: The photo-Fenton process enhances the Fenton reaction by incorporating UV-visible light. The primary role of the light is to accelerate the reduction of Fe³⁺ back to Fe²⁺, which is often the rate-limiting step in the Fenton cycle. scispace.com This regeneration of Fe²⁺ allows for the continuous decomposition of H₂O₂ and a sustained, high rate of hydroxyl radical production. scispace.com Additionally, the direct photolysis of H₂O₂ by UV light can also generate more hydroxyl radicals, further increasing the oxidation efficiency of the process. scispace.comacs.org Consequently, the photo-Fenton process generally achieves more effective decolorization and mineralization of dyes compared to the standard Fenton process. deswater.com
Peroxydisulfate (B1198043) Activation and Sulfate (B86663) Radical Generation
Advanced Oxidation Processes that utilize persulfate (PS) are recognized for their efficacy in degrading azo dyes in wastewater. nih.gov The activation of persulfate, which includes peroxydisulfate (PDS, S₂O₈²⁻) and peroxymonosulfate (B1194676) (PMS, HSO₅⁻), is crucial as the direct reaction of these oxidants with contaminants is slow. mdpi.com Activation through methods like heat, UV radiation, or transition metal ions breaks the O-O bond in the persulfate molecule, generating highly reactive sulfate radicals (SO₄•⁻). uminho.ptpjoes.com
The sulfate radical is a powerful oxidizing agent with a redox potential (E⁰) ranging from 2.5 to 3.1 V, comparable to or even higher than the hydroxyl radical (•OH). mdpi.com Unlike the hydroxyl radical, the sulfate radical boasts a longer half-life (30-40 µs) and can operate effectively over a broader pH range, typically between 2 and 8. nih.govmdpi.com SO₄•⁻ reacts selectively and efficiently through electron transfer with organic compounds that feature unsaturated bonds or aromatic π electrons, which is characteristic of azo dyes like Reactive Yellow 105. mdpi.com
The generation of sulfate radicals can be initiated through various means, including physical methods like heat and UV light or chemical activation with transition metals (e.g., Fe²⁺) or alkaline conditions. For instance, the ferrous ion (Fe²⁺) can activate persulfate to produce a large number of sulfate radicals, though an excess of Fe²⁺ can quench the generated radicals, reducing degradation efficiency. nih.gov In some systems, both sulfate and hydroxyl radicals are responsible for the oxidation of azo dyes. nih.govgjeta.com The specific radical species that predominates can depend on the pH of the solution; under acidic conditions, sulfate radicals are typically the main species, while hydroxyl radicals become more dominant in alkaline environments. fspublishers.org
Synergistic Effects in Combined AOPs (e.g., UV/H₂O₂, UV/TiO₂/H₂O₂, UV-Enhanced Ozonation)
Combining different AOPs often leads to a synergistic effect, enhancing the degradation rate and efficiency beyond what can be achieved with a single process. This is due to the increased production of highly reactive radicals.
The UV/H₂O₂ system is a classic AOP where the photolysis of hydrogen peroxide (H₂O₂) by UV light generates hydroxyl radicals (•OH), which are potent, non-selective oxidants. jeb.co.in This combination is particularly effective for contaminants that are difficult to oxidize. jeb.co.in
The UV/TiO₂/H₂O₂ process combines photocatalysis with the addition of hydrogen peroxide. In this system, UV irradiation of the titanium dioxide (TiO₂) catalyst generates electron-hole pairs, which lead to the formation of hydroxyl radicals. The addition of H₂O₂ can further boost the degradation efficiency by acting as an additional source of •OH radicals and as an electron scavenger, which helps to prevent the recombination of electron-hole pairs on the catalyst surface. mdpi.comresearchgate.net Studies on the degradation of reactive yellow dyes have demonstrated the superiority of the n-TiO₂/H₂O₂/UV process over the n-TiO₂/UV process alone, with significantly higher removal efficiencies being achieved. nih.gov For example, one study on a mix of reactive dyes including Reactive Yellow 145 found that adding H₂O₂ to the UV/n-TiO₂ system drastically increased color removal efficiency from around 44% to over 92%. nih.gov However, an excess concentration of H₂O₂ can have a detrimental scavenging effect on •OH radicals, thereby reducing the decolorization efficiency. mdpi.comresearchgate.net
UV-Enhanced Ozonation (UV/O₃) is another powerful combined AOP. While ozone (O₃) itself is a strong oxidant, its combination with UV light accelerates its decomposition into hydroxyl radicals, which have a higher oxidation potential. upc.edu This synergistic effect significantly enhances the mineralization of complex organic molecules like azo dyes. scispace.com The pH of the solution plays a critical role; under alkaline conditions (e.g., pH 9), ozone decomposition to •OH is favored, leading to faster decolorization rates. upc.eduiwaponline.com In contrast, at lower pH values, direct oxidation by molecular ozone is the dominant mechanism. iwaponline.com Studies on similar yellow dyes have shown that UV-enhanced ozonation is more effective at TOC (Total Organic Carbon) removal than either ozonation or UV irradiation alone. scispace.com
A study specifically on Reactive Yellow 105 demonstrated the effectiveness of a photoelectrocatalytic process using a Tellurium-doped TiO₂/Ti (Te–TiO₂/Ti) composite electrode, which showed high activity under both UV and visible light irradiation for degrading the dye. researchgate.net
Optimization of AOP Parameters for Reactive Yellow 105 Degradation
The efficiency of AOPs for the degradation of Reactive Yellow 105 is highly dependent on the optimization of several key operational parameters, including pH, catalyst dosage, initial dye concentration, and oxidant concentration.
Effect of pH: The pH of the solution is a critical factor influencing the surface charge of the catalyst and the generation of oxidative radicals. For photocatalytic degradation of reactive dyes using TiO₂, acidic conditions (pH 3-6) are often found to be optimal. nih.govtums.ac.ir One study on Reactive Yellow 105 found that the photodegradation efficiency decreased at higher pH values. electrochemsci.org In contrast, for ozonation processes, alkaline conditions (pH 9-12) typically result in faster decolorization due to the enhanced formation of hydroxyl radicals from ozone decomposition. iwaponline.comresearchgate.net
Effect of Catalyst Dosage: Increasing the catalyst dosage generally enhances the degradation rate up to a certain point by providing more active sites for the reaction. electrochemsci.org For the photocatalytic degradation of Reactive Yellow 105 with TiO₂, efficiency increased as the catalyst load was raised from 20 mg to 140 mg. electrochemsci.org An optimal dosage of 100 mg was identified, beyond which the rate remained constant, likely due to increased light scattering and turbidity which hinders light penetration. electrochemsci.org Similarly, for Reactive Yellow 145, an optimal TiO₂ loading of 0.15 g was found, with higher concentrations reducing the reaction rate. tums.ac.ir
Effect of Oxidant Concentration: The concentration of oxidants like H₂O₂ or persulfate must be carefully optimized. For the UV/H₂O₂/TiO₂ process, increasing the H₂O₂ concentration can enhance dye removal, but an excessive amount can act as a scavenger of hydroxyl radicals, reducing the process efficiency. mdpi.comresearchgate.net Likewise, in persulfate-based systems, increasing the S₂O₈²⁻ concentration generally leads to higher degradation rates due to the generation of more sulfate radicals. scielo.br
Table 1: Optimized Parameters for Degradation of Reactive Yellow Dyes via AOPs This table is interactive. Users can sort and filter the data.
| Dye | AOP System | Parameter | Optimal Value | Observed Efficiency | Reference |
|---|---|---|---|---|---|
| Reactive Yellow 105 | UV/TiO₂ | Catalyst Dose | 100 mg/L | Increased efficiency up to this dose | electrochemsci.org |
| Reactive Yellow 105 | UV/TiO₂ | Initial Dye Conc. | Lower concentrations | Efficiency decreased as concentration increased | electrochemsci.org |
| Reactive Yellow 145 | UV/TiO₂ | pH | 6 | 97% removal | tums.ac.irnih.gov |
| Reactive Yellow 145 | UV/TiO₂ | Catalyst Dose | 0.08 - 0.15 g | 97% removal | tums.ac.irnih.gov |
| Reactive Yellow 145 | UV/TiO₂ | Irradiation Time | 40 min | 97% removal | tums.ac.irnih.gov |
| Reactive Yellow 145 | UV/n-TiO₂/H₂O₂ | pH | 3 | >92% removal | nih.gov |
| Reactive Yellow 145 | UV/n-TiO₂/H₂O₂ | Catalyst Dose | 125 mg/L | >92% removal | nih.gov |
| Reactive Yellow 145 | UV/n-TiO₂/H₂O₂ | H₂O₂ Dose | 750 mg/L | >92% removal | nih.gov |
| Reactive Yellow 17 | Ozonation | pH | 12 | 78.58% COD reduction | researchgate.net |
| Reactive Yellow 17 | S₂O₈²⁻/Fe²⁺ & S₂O₈²⁻/UV | pH | 3.0 | Significant degradation | scielo.br |
| Reactive Yellow 17 | S₂O₈²⁻/Fe²⁺ & S₂O₈²⁻/UV | Peroxydisulfate Conc. | 0.1 - 2 mM | Efficiency increased with concentration | scielo.br |
| Reactive Yellow 125 | Electrochemical (Pt-Pd) | pH | 9 | 98% decolorization in 60 min | mdpi.com |
| Reactive Yellow 125 | Electrochemical (Pt-Pd) | Voltage | 12 V | 98% decolorization in 60 min | mdpi.com |
Electrochemical Degradation Methodologies
Electrochemical Advanced Oxidation Processes (EAOPs) represent a clean and powerful technology for treating dye-laden wastewater, using electrons as the primary reagent to destroy pollutants. ijcmas.com
Principles of Electrochemical Oxidation (Direct and Indirect)
The electrochemical degradation of organic pollutants like azo dyes can proceed through two primary mechanisms: direct and indirect oxidation. zsp.com.pk
Direct Oxidation , also known as anodic oxidation, occurs directly at the anode surface. The pollutant molecule is first adsorbed onto the anode, and then destroyed through an electron transfer reaction. A more effective form of direct oxidation involves the generation of hydroxyl radicals (•OH) from the oxidation of water molecules at the anode surface (M). These highly reactive, physically adsorbed radicals then attack and mineralize the organic compounds.
M + H₂O → M(•OH) + H⁺ + e⁻ M(•OH) + Organic → M + CO₂ + H₂O + other products
Indirect Oxidation involves the electrochemical generation of a strong oxidizing agent in the bulk solution, which then chemically degrades the pollutants. zsp.com.pk In wastewaters containing chloride ions (Cl⁻), for example, active chlorine species (Cl₂, HOCl, OCl⁻) can be generated at the anode. These species are powerful oxidants that can effectively decolorize and degrade dye molecules. This method is often very efficient, achieving rapid color removal. Similarly, other mediators can be generated to facilitate oxidation away from the electrode surface.
Electrode Material Selection and Performance Optimization
The choice of anode material is a critical factor determining the efficiency and mechanism of the electrochemical oxidation process. mdpi.com The ideal anode should have a high oxygen evolution overpotential, which favors the oxidation of organic pollutants over the competing side reaction of oxygen evolution.
Different materials have been investigated for the degradation of reactive dyes:
Dimensionally Stable Anodes (DSA®): These are widely used and typically consist of a titanium substrate coated with a mixture of metal oxides, such as RuO₂ and TiO₂. gjeta.com They are effective for indirect oxidation, particularly in the presence of NaCl to generate active chlorine. Studies have shown that DSA® electrodes can achieve total color removal from reactive dye solutions in as little as 10 minutes in a chloride medium.
Platinum (Pt) Electrodes: Platinum is a stable and effective anode material. mdpi.comijcmas.com It can facilitate the degradation of reactive dyes, with studies on Reactive Yellow 125 showing high decolorization and COD reduction, especially when a membrane is used to separate the anodic and cathodic areas. ijcmas.com
Graphite (B72142) Electrodes: Graphite can serve as a cost-effective electrode material for the degradation of reactive azo dyes. researchgate.net Studies have demonstrated that graphite electrodes can achieve high color removal (99%) and COD removal (88%) under optimized conditions. researchgate.net
Lead Dioxide (PbO₂) Electrodes: Carbon-supported lead dioxide (C/PbO₂) electrodes have been used for the degradation of Reactive Yellow 160, achieving nearly complete degradation in 15 minutes in the presence of NaCl. researchgate.net
TiO₂/Ti Electrodes: A significant advancement for the specific degradation of Reactive Yellow 105 involves the use of semiconductor-based electrodes for photoelectrocatalysis. A study utilized a Tellurium-doped TiO₂/Ti (Te–TiO₂/Ti) composite electrode, which demonstrated highly active degradation of RY-105 under both UV and visible light, indicating a promising pathway for using solar energy in the treatment process. researchgate.net
Biological Treatment Processes
Biological treatment methods are considered environmentally friendly and cost-effective alternatives for the remediation of textile wastewater. scirp.org These processes utilize the metabolic activities of microorganisms such as bacteria, fungi, and algae to decolorize and degrade dye molecules. iwaponline.comnih.gov
The biological removal of reactive dyes can occur through two main mechanisms: biosorption and biodegradation.
Biosorption: This process involves the binding of dye molecules to the surface of microbial biomass (both living and dead). The microbial cell wall contains functional groups like carboxyl and hydroxy groups that can act as binding sites for the dyes through mechanisms like ion exchange. tums.ac.ir Algae, with their high surface area, and the mycelia of fungi are known to be effective biosorbents. upc.edu
Biodegradation: This involves the metabolic breakdown of the dye molecules. For azo dyes, this typically starts with the reductive cleavage of the azo bond (-N=N-) under anaerobic or anoxic conditions. iwaponline.comtums.ac.ir This initial step is often carried out by enzymes called azoreductases, which are found in a wide variety of bacteria. tums.ac.ir This cleavage breaks the chromophore and results in decolorization, but it also produces aromatic amines, which can be toxic. iwaponline.com
Therefore, a complete biological treatment often requires a sequential anaerobic-aerobic process. The initial anaerobic stage decolorizes the wastewater by breaking the azo bonds, and a subsequent aerobic stage is used to degrade the resulting aromatic amines into less toxic products like CO₂ and H₂O. tums.ac.ir
Various microorganisms have been identified for their ability to degrade reactive dyes. Bacteria such as Bacillus sp., Pseudomonas sp., and Corynebacterium sp. have shown the capacity to decolorize and degrade reactive yellow dyes. Fungi, particularly white-rot fungi like Phanerochaete chrysosporium and Aspergillus niger, are also highly effective due to their production of potent extracellular ligninolytic enzymes, such as laccases and peroxidases, which can non-specifically oxidize a wide range of aromatic compounds, including dyes. upc.eduiwaponline.comnih.gov Studies have shown that fungi can effectively decolorize effluents containing reactive dyes, including reactive yellow varieties. upc.edunih.gov
Microbial Decolorization and Biodegradation Mechanisms (Bacteria, Fungi, Algae)
The microbial breakdown of azo dyes like Reactive Yellow 105 is a multifaceted process involving various microorganisms and metabolic pathways.
Bacteria: Bacterial degradation of azo dyes is a well-documented process. researchgate.net Genera such as Pseudomonas, Bacillus, and Rhodococcus are known for their rapid decolorization capabilities. researchgate.net The initial and crucial step in the bacterial degradation of azo dyes is the reductive cleavage of the azo bond (-N=N-), which leads to the formation of colorless aromatic amines. researchgate.netfrontiersin.org This process is often more efficient under anaerobic or low-oxygen conditions. nih.govijcmas.com For instance, a novel bacterial strain, Exiguobacterium sp., has been shown to effectively degrade the diazo dye Reactive Yellow 84A. mdpi.com Similarly, Lysinibacillus sphaericus MTCC 9523 has demonstrated efficient decolorization of Reactive Yellow F3R. frontiersin.org
Fungi: Filamentous fungi are versatile microorganisms capable of degrading a wide array of xenobiotics, including synthetic dyes. nih.gov The remediation process by fungi typically begins with the adsorption of the dye onto the fungal hyphae, followed by enzymatic breakdown. jabonline.in Ligninolytic fungi, such as Phanerochaete chrysosporium, are particularly effective due to their non-specific enzyme systems. jabonline.inijcmas.com However, the application of fungi can be limited by their longer growth cycles and the need for specific nutrient conditions. jabonline.in
Algae: Algae represent a promising group of microorganisms for dye remediation due to their availability and high surface area, which facilitates biosorption. ijcmas.com Certain algae can also biodegrade azo dyes. Species like Chlorella and Oscillatoria are capable of breaking down azo dyes into aromatic amines and further mineralizing them into simpler organic compounds. nih.govijcmas.com The enzyme azoreductase plays a key role in the algal degradation of these dyes. ijcmas.com For example, Spirogyra sp. has been utilized for the biosorption of Reactive Yellow 22. ijcmas.com
Role of Specific Enzyme Systems (e.g., Tyrosinase, Laccase, Peroxidase)
The enzymatic machinery of microorganisms is central to the degradation of Reactive Yellow 105. Several key enzymes are involved in this process:
Tyrosinase: This copper-containing enzyme, a type of polyphenol oxidase, has been implicated in the degradation of azo dyes. researchgate.netnih.gov Studies have shown tyrosinase activity during the decolorization of sulfonated azo dyes by bacteria, suggesting its involvement in the breakdown of the dye molecules and their metabolites. nih.gov
Laccase: Laccases are multi-copper oxidases that can non-specifically catalyze the degradation of a wide range of phenolic compounds, including azo dyes. mdpi.com They work through a free-radical mechanism, which can prevent the formation of toxic aromatic amines. ijcmas.commdpi.com Laccases have been identified in various bacteria and fungi and are considered important enzymes for dye decolorization. researchgate.netfrontiersin.org
Peroxidase: Peroxidases, such as lignin (B12514952) peroxidase and manganese peroxidase, are heme-containing enzymes that catalyze the oxidation of various organic compounds in the presence of hydrogen peroxide. frontiersin.orgnih.gov They have been shown to degrade azo dyes through either symmetric or asymmetric cleavage of the azo bond. ijplantenviro.com Plant-derived peroxidases have also been investigated for their potential in dye degradation. ijplantenviro.com
The following table summarizes the key enzymes and their roles in the degradation of azo dyes.
| Enzyme | Class | Mechanism of Action | Role in Azo Dye Degradation |
| Tyrosinase | Oxidoreductase (Polyphenol Oxidase) | Catalyzes the oxidation of phenols. | Implicated in the degradation of azo dyes and their metabolites. researchgate.netnih.gov |
| Laccase | Oxidoreductase (Multi-copper Oxidase) | Catalyzes the oxidation of phenolic and non-phenolic compounds via a free-radical mechanism. | Degrades azo dyes, often without forming toxic aromatic amines. ijcmas.commdpi.com |
| Peroxidase | Oxidoreductase (Heme-containing) | Catalyzes the oxidation of substrates using hydrogen peroxide. | Cleaves the azo bond, leading to dye degradation. frontiersin.orgijplantenviro.com |
Anaerobic-Aerobic Sequential Bioreactor Systems
The complete mineralization of azo dyes often requires a two-step process involving both anaerobic and aerobic conditions. nih.govbioline.org.br This is because the initial reductive cleavage of the azo bond, which leads to decolorization, occurs most efficiently under anaerobic conditions, but the resulting aromatic amines are often resistant to further degradation in the absence of oxygen. nih.govresearchgate.net
Anaerobic Stage: In this stage, the azo dye is reduced to colorless aromatic amines by the action of enzymes like azoreductase. openbiotechnologyjournal.com This step is crucial for removing the color from the wastewater. bioline.org.br
Aerobic Stage: The effluent from the anaerobic stage, containing the aromatic amines, is then subjected to aerobic treatment. bioline.org.brresearchgate.net Under aerobic conditions, microorganisms can break down these aromatic amines, leading to their complete mineralization. nih.gov
Sequential anaerobic-aerobic bioreactor systems, such as those combining an Upflow Anaerobic Sludge Blanket (UASB) reactor with an aerobic reactor, have been shown to be effective in treating textile wastewater containing azo dyes. bioline.org.brresearchgate.net These systems can achieve high levels of both color and Chemical Oxygen Demand (COD) removal. researchgate.netiwaponline.com Studies have demonstrated that this sequential approach is more effective for commercial application than a solely anaerobic process. semanticscholar.org
Biosorption by Microbial Biomass
Biosorption is a process where pollutants are removed from a solution by binding to the surface of biological materials. mdpi.com Both living and dead microbial biomass, including bacteria, fungi, and algae, can be used as biosorbents for reactive dyes. ijcmas.combhu.ac.in This method is often advantageous because it can be effective even when the effluent is toxic to living microorganisms. ijcmas.com
The cell walls of microorganisms contain various functional groups, such as carboxyl, amino, and phosphate (B84403) groups, which can bind to dye molecules through mechanisms like ion exchange and complexation. rmiq.orgfrontiersin.org For example, bacteria such as Bacillus subtilis and Staphylococcus aureus have been used as biosorbents for the removal of reactive dyes. ijcmas.com Fungal biomass is also a feasible option due to its low cost and ease of propagation. rmiq.org Dead microbial cells can sometimes be more effective adsorbents than live cells due to an increased surface area and the exposure of more binding sites. ijcmas.comrmiq.org
Adsorption Methodologies
Adsorption is a widely used physical method for removing dyes from wastewater due to its efficiency and the potential for adsorbent regeneration. iwaponline.com This section focuses on the development of novel adsorbents and the mathematical models used to describe the adsorption process for Reactive Yellow 105.
Design and Synthesis of Novel Adsorbents for Reactive Yellow 105 (e.g., MOFs, Nanocomposites, Activated Biomass)
The search for cost-effective and highly efficient adsorbents has led to the development of various novel materials.
Metal-Organic Frameworks (MOFs): MOFs are crystalline porous materials with exceptionally high surface areas and tunable structures, making them promising adsorbents for dye removal. mdpi.comrsc.org Their uniform pore size and the ability to introduce various functional groups allow for high adsorption capacities and selectivity. mdpi.com For instance, ZIF-67, a type of MOF, modified with Fe3O4 nanoparticles, has been successfully used for the removal of Reactive Yellow 105 from wastewater. researchgate.net
Nanocomposites: Combining different materials at the nanoscale can create adsorbents with enhanced properties. rsc.org For example, magnetic nanoparticles loaded onto activated carbon have been used for dye removal. researchgate.net Graphene-based nanocomposites and chitosan-based nanocomposites have also shown exceptional characteristics for environmental applications. mdpi.com
Activated Biomass: Agricultural waste and other forms of biomass can be converted into effective adsorbents through physical or chemical activation processes. mdpi.com This approach offers a low-cost and sustainable alternative to conventional adsorbents like activated carbon. iwaponline.com For example, teff straw has been activated with phosphoric acid to produce activated carbon for the removal of Reactive Yellow 145. iwaponline.com Similarly, alkali-hydrothermally activated fly ash has been investigated for the removal of Reactive Yellow 4R. researchgate.net
Adsorption Isotherm Models (e.g., Langmuir, Freundlich, Dubinin-Radushkevich, Liu)
Adsorption isotherm models are mathematical equations that describe the equilibrium relationship between the amount of adsorbate on the adsorbent and the concentration of the adsorbate in the solution at a constant temperature. sci-hub.se These models provide insights into the adsorption mechanism, surface properties, and the affinity of the adsorbent for the adsorbate.
The following table provides a brief overview of commonly used adsorption isotherm models.
| Isotherm Model | Description | Key Parameters |
| Langmuir | Assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. rsc.orguinjkt.ac.id | qm (maximum adsorption capacity), KL (Langmuir constant related to the energy of adsorption). uinjkt.ac.idgnest.org |
| Freundlich | An empirical model that describes multilayer adsorption on a heterogeneous surface. rsc.org | KF (Freundlich constant related to adsorption capacity), n (heterogeneity factor). uinjkt.ac.idgnest.org |
| Dubinin-Radushkevich | A semi-empirical model used to describe adsorption on heterogeneous surfaces, particularly for microporous adsorbents. It helps to determine the nature of adsorption (physical or chemical). sci-hub.se | qm (theoretical saturation capacity), β (constant related to the mean free energy of adsorption), E (mean free energy of adsorption). uinjkt.ac.idgnest.org |
| Liu | A three-parameter isotherm model that can describe equilibrium data for a wide range of adsorbate concentrations. | Provides a more flexible fit to experimental data compared to two-parameter models. |
The selection of the most appropriate isotherm model is crucial for the design and optimization of adsorption systems for the removal of Reactive Yellow 105.
Adsorption Kinetic Models (e.g., Pseudo-First-Order, Pseudo-Second-Order, Intra-Particle Diffusion)
The study of adsorption kinetics is crucial for understanding the rate and mechanism of dye removal from aqueous solutions. Various kinetic models are employed to analyze the experimental data and determine the controlling steps of the adsorption process. For Reactive Yellow 105, several studies have investigated its adsorption kinetics using different adsorbents.
A key finding is that the adsorption of Reactive Yellow 105 often follows the pseudo-second-order (PSO) kinetic model . This model suggests that the rate-limiting step may be chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and the dye molecules. researchgate.nettandfonline.comrsc.org For instance, in a study using Zeolitic Imidazolate-67 modified with Fe3O4 nanoparticles, the adsorption of Reactive Yellow 105 was well-described by the PSO model, indicating a chemisorption process. researchgate.nettandfonline.com Similarly, research on alkali hydrothermally activated fly ash for the removal of a similar reactive yellow dye also found that the adsorption kinetics followed the PSO model. itb.ac.id The applicability of the PSO model is often confirmed by high correlation coefficients (R²) values, which are typically close to 1. researchgate.nettandfonline.comitb.ac.id
The pseudo-first-order (PFO) model , which assumes that the rate of adsorption is proportional to the number of available active sites, has also been evaluated. However, it often provides a poorer fit to the experimental data for reactive dye adsorption compared to the PSO model. bioline.org.br This suggests that the adsorption process is not solely dependent on the concentration of the dye in the solution.
The intra-particle diffusion model , proposed by Weber and Morris, is used to identify the diffusion mechanism and rate-controlling steps. mdpi.com Adsorption is a multi-step process that includes:
External mass transfer (film diffusion): Movement of the dye from the bulk solution to the external surface of the adsorbent.
Intra-particle diffusion : Diffusion of the dye into the pores of the adsorbent.
Adsorption : The final attachment of the dye molecules to the active sites on the interior surface of the adsorbent. bioline.org.br
Studies have shown that for some systems, intra-particle diffusion can be one of the rate-controlling steps. bioline.org.br However, in other cases, such as the adsorption of a reactive yellow dye onto activated fly ash, dye removal was found to occur primarily through surface adsorption with very little contribution from intra-particle diffusion. itb.ac.id The analysis often involves plotting the amount of adsorbed dye against the square root of time. If the plot is a straight line passing through the origin, then intra-particle diffusion is the sole rate-limiting step. More commonly, the plot shows multiple linear regions, indicating that the adsorption process is complex and governed by more than one mechanism.
Table 1: Adsorption Kinetic Models and Their Applicability to Reactive Yellow Dyes
| Kinetic Model | Key Assumption | Applicability to Reactive Yellow Dyes | Primary Rate-Limiting Step Suggested |
|---|---|---|---|
| Pseudo-First-Order | Adsorption rate is proportional to the number of unoccupied sites. | Generally provides a poor fit to experimental data. bioline.org.br | Physisorption |
| Pseudo-Second-Order | Adsorption rate is proportional to the square of the number of unoccupied sites. | Often provides the best fit, with high correlation coefficients. researchgate.nettandfonline.combioline.org.br | Chemisorption bioline.org.br |
| Intra-Particle Diffusion | Adsorption is controlled by the diffusion of adsorbate within the pores of the adsorbent. | Can be a contributing rate-controlling step, but not always the sole one. itb.ac.idbioline.org.br | Pore diffusion |
Mechanistic Insights into Adsorption (e.g., Electrostatic Interactions, Surface Adsorption, Functional Group Roles)
The adsorption of Reactive Yellow 105 onto various adsorbents is a complex process governed by several interaction mechanisms. The specific mechanism depends on the properties of both the dye molecule and the adsorbent surface, as well as the solution conditions like pH.
Electrostatic interactions play a significant role, particularly due to the anionic nature of reactive dyes like Reactive Yellow 105, which possess negatively charged sulfonate groups (-SO₃⁻) in aqueous solutions. rjpbcs.comscirp.org The surface charge of the adsorbent, which is often pH-dependent, is a critical factor. psu.edu For many adsorbents, the surface is positively charged at a pH below their point of zero charge (pHpzc). psu.edu This creates a strong electrostatic attraction between the positively charged adsorbent surface and the anionic dye molecules, enhancing adsorption. scirp.org Conversely, at a pH above the pHpzc, the adsorbent surface becomes negatively charged, leading to electrostatic repulsion and a decrease in dye removal. psu.edu
Surface adsorption is the primary mode of removal, where dye molecules accumulate on the surface of the adsorbent. itb.ac.id This can be influenced by the adsorbent's surface area and porosity. bioline.org.br High surface area provides more sites for the dye to attach. The adsorption can occur on the external surface or within the porous structure of the adsorbent.
The role of functional groups on both the dye and the adsorbent is crucial for the adsorption mechanism. For Reactive Yellow 105, the sulfonate groups are key for electrostatic interactions. iwaponline.com On the adsorbent side, functional groups such as hydroxyl (-OH) and carboxyl (-COOH) can participate in hydrogen bonding with the dye molecules. iwaponline.com The lone pair of electrons in the azo (-N=N-) and sulfonate groups of the dye can facilitate this bonding. iwaponline.com In some cases, π-π interactions between the aromatic rings of the dye and the adsorbent surface can also contribute to the adsorption process. researchgate.net
Electrostatic attraction between the anionic dye and a positively charged adsorbent surface. researchgate.netscirp.org
Hydrogen bonding involving functional groups on both the dye and the adsorbent. researchgate.netiwaponline.com
π-π interactions between aromatic structures. researchgate.net
Surface complexation . researchgate.net
Influence of System Variables on Adsorption Capacity and Rate
The efficiency of Reactive Yellow 105 removal through adsorption is significantly influenced by several system variables, including pH, initial dye concentration, adsorbent dosage, and temperature.
Effect of pH : The pH of the solution is a master variable that affects the surface charge of the adsorbent and the ionization of the dye molecule. rsc.org For anionic dyes like Reactive Yellow 105, adsorption is generally more favorable in acidic conditions. rjpbcs.com At lower pH values, the adsorbent surface tends to be more positively charged, promoting electrostatic attraction with the negatively charged dye anions. rjpbcs.com As the pH increases, the surface becomes more negatively charged, leading to increased electrostatic repulsion and reduced adsorption. rjpbcs.com Studies have identified an optimal pH for the removal of Reactive Yellow 105, for instance, a pH of 6 was found to be optimal when using Zeolitic Imidazolate-67 modified with Fe3O4 nanoparticles. researchgate.nettandfonline.com
Effect of Initial Dye Concentration : The initial concentration of the dye acts as a driving force for mass transfer. Generally, an increase in the initial dye concentration leads to an increase in the amount of dye adsorbed per unit mass of the adsorbent (adsorption capacity). rsc.org However, the percentage of dye removal may decrease at higher concentrations because the available active sites on the adsorbent become saturated. rsc.org
Effect of Adsorbent Dosage : Increasing the adsorbent dosage generally leads to a higher percentage of dye removal due to the increased surface area and availability of more active sites. iwaponline.com However, the adsorption capacity (the amount of dye adsorbed per unit mass of adsorbent) may decrease with an increase in adsorbent dosage. This is attributed to the fact that at higher dosages, there is a greater number of unsaturated active sites. iwaponline.com
Effect of Temperature : Temperature can influence the adsorption process in several ways. It can affect the solubility and diffusion rate of the dye molecules and the adsorbent's surface properties. The effect of temperature indicates whether the adsorption process is endothermic or exothermic. For some reactive dyes, an increase in temperature enhances the adsorption capacity, suggesting an endothermic process. psu.edu This could be due to increased mobility of the dye molecules and a higher affinity of the dye for the adsorbent at elevated temperatures. rsc.org
Table 2: Influence of System Variables on Reactive Yellow 105 Adsorption
| System Variable | General Effect on Adsorption | Reasoning |
|---|---|---|
| pH | Higher adsorption at lower (acidic to neutral) pH. rjpbcs.com | Affects surface charge of the adsorbent and ionization of the dye, favoring electrostatic attraction at lower pH. rsc.org |
| Initial Dye Concentration | Adsorption capacity increases with concentration, while percentage removal may decrease. rsc.org | Higher concentration provides a greater driving force for mass transfer, but can lead to saturation of active sites. rsc.org |
| Adsorbent Dosage | Percentage removal increases, but adsorption capacity (per unit mass) may decrease. iwaponline.com | More adsorbent provides more active sites, but at higher dosages, many sites remain unsaturated. iwaponline.com |
| Temperature | Effect is system-dependent; can be endothermic (adsorption increases with temperature) or exothermic. rsc.orgpsu.edu | Affects dye solubility, diffusion rates, and the nature of the adsorbent surface. rsc.org |
Hybrid and Integrated Remediation Systems
To overcome the limitations of single treatment methods, hybrid and integrated systems are being developed. These systems combine different physical, chemical, and biological processes to achieve higher removal efficiencies and more complete mineralization of dyes like Reactive Yellow 105. iwaponline.com
Synergies between Physical, Chemical, and Biological Treatments
Physical-Chemical Synergy : An example is the combination of adsorption (physical) with advanced oxidation processes (AOPs) like photocatalysis (chemical). Adsorption can concentrate the dye molecules on a catalyst surface, enhancing the efficiency of the subsequent photocatalytic degradation.
Chemical-Biological Synergy : AOPs can be used as a pre-treatment to break down the complex and recalcitrant structure of Reactive Yellow 105 into smaller, more biodegradable intermediates. iwaponline.com These intermediates can then be more easily mineralized by conventional biological treatments, which are often more cost-effective. mdpi.com
Physical-Biological Synergy : Immobilizing microorganisms on a carrier material (a physical support) in a biofilm reactor can enhance the efficiency and stability of the biological treatment process. iwaponline.com This approach can protect the microorganisms from toxic shocks and improve their contact with the pollutants.
The integration of these processes aims to create a more robust and efficient treatment train for textile wastewater containing recalcitrant dyes. iwaponline.comresearchgate.net
Membrane Bioreactors and Photocatalytic Membrane Reactors for Reactive Yellow 105 Wastewater
Membrane-based technologies, particularly when integrated with biological or chemical processes, represent a promising approach for treating wastewater containing Reactive Yellow 105. iwaponline.com
Membrane Bioreactors (MBRs) : MBRs combine a biological treatment process (like activated sludge) with membrane filtration. nih.gov This integration offers several advantages over conventional biological systems, including high-quality effluent, a smaller footprint, and better retention of biomass. nih.gov MBRs can be effective in treating textile effluents by removing both organic matter and color. mdpi.com The membrane acts as a barrier, retaining the microorganisms and allowing for the passage of treated water.
Photocatalytic Membrane Reactors (PMRs) : PMRs integrate photocatalysis with membrane filtration. nih.gov This combination can simultaneously degrade pollutants and separate them from the treated water. oaes.cc PMRs can be configured with the photocatalyst either suspended in the solution or immobilized on the membrane surface. unhas.ac.id A study on the degradation of Reactive Yellow 105 using a cellulose (B213188) acetate-polystyrene (CA-PS) membrane impregnated with zinc oxide (ZnO) nanoparticles demonstrated high photocatalytic efficiency. researchgate.net The modified membrane achieved over 90% degradation of the dye and showed good reusability. researchgate.netvulcanchem.com The degradation process in this system was found to follow pseudo-first-order kinetics. researchgate.netvulcanchem.com PMRs are advantageous because they can retain the photocatalyst, prevent its loss in the effluent, and provide a continuous treatment process. mdpi.com
Mechanistic Investigations of Reactive Yellow 105 Degradation and Environmental Interactions
Elucidation of Reaction Pathways and Intermediate Compound Evolution during Degradation
The degradation of Reactive Yellow 105 can be initiated through various advanced oxidation processes (AOPs) and biological treatments, leading to the formation of several intermediate compounds before complete mineralization. The breakdown of the dye molecule typically begins with the cleavage of the azo bond (–N=N–), which is the chromophoric group responsible for its color. frontiersin.org
In photocatalytic degradation using titanium dioxide (TiO2) nanoparticles under UV irradiation, the process is initiated by the generation of highly reactive hydroxyl radicals (•OH). scientific.netresearchgate.net These radicals attack the dye molecule, leading to the rupture of the azo linkage. researchgate.net This initial step results in the formation of smaller aromatic intermediates. Studies have identified several degradation products through techniques like Gas Chromatography-Mass Spectrometry (GC-MS). frontiersin.org
Similarly, biological degradation by microorganisms, such as the bacterial strain Lysinibacillus sphaericus, also proceeds via the enzymatic cleavage of the azo bond by azoreductase. frontiersin.org This process leads to the formation of aromatic amines. mdpi.com Fourier-transform infrared spectroscopy (FTIR) analysis has shown the disappearance of the peak corresponding to the azo group and the emergence of new peaks, indicating the biotransformation of the parent dye molecule. frontiersin.org
The primary intermediate compounds formed during the initial stages of degradation often include complex aromatic structures derived from the original dye molecule. The synthesis of Reactive Yellow 105 involves the condensation of 2,4-diaminobenzenesulfonic acid with 2,4,6-trichloro-1,3,5-triazine, followed by diazotization and coupling with 1-(3-sulfophenyl)-3-methyl-5-pyrazolone, and a final condensation with 1,2-bis(4-amino-2-sulfophenyl)ethene. vulcanchem.com The degradation process essentially reverses this, breaking the molecule down into these or related constituent aromatic amines and other smaller organic molecules. Further oxidation of these intermediates can lead to the opening of the aromatic rings and their eventual mineralization into simpler, non-toxic compounds like CO2 and H2O. researchgate.net
Table 1: Key Intermediate Compounds Identified in Reactive Dye Degradation Studies This table is representative of intermediates found in the degradation of similar reactive azo dyes, as specific data for Reactive Yellow 105 is limited in the provided search results.
| Intermediate Compound Type | Potential Chemical Moiety | Degradation Method | Reference |
| Aromatic Amines | Naphthalene diazonium derivatives | Biological (Rhizobium radiobacter) | frontiersin.org |
| Triazine Derivatives | 1,3,5-triazine-2,4-diol | Biological (Rhizobium radiobacter) | frontiersin.org |
| Nitroaromatics | p-dinitrobenzene, 2-nitroso naphthol | Biological (Rhizobium radiobacter) | frontiersin.org |
| Organic Acids and Aldehydes | Simpler aliphatic compounds | Biological (Naphthalene-degrading consortia) | frontiersin.org |
The degradation kinetics of Reactive Yellow 105 often follow a pseudo-first-order model, particularly in photocatalytic processes, as described by the Langmuir-Hinshelwood kinetic model. scientific.netresearchgate.net This indicates that the rate of degradation is proportional to the concentration of the dye adsorbed on the catalyst surface.
Quantum Chemical Calculations and Computational Simulations of Reactive Yellow 105 Transformations
Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are powerful tools for investigating the electronic structure and reactivity of molecules like Reactive Yellow 105. acs.orgresearchgate.net These computational methods allow for the simulation of molecular properties and reaction pathways that may be difficult to observe experimentally. acs.org
By calculating the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), researchers can predict the sites on the dye molecule that are most susceptible to electrophilic and nucleophilic attack. The azo bond, being rich in electrons, is often identified as a primary reaction site. Computational models can simulate the attack of reactive species like hydroxyl radicals on the dye molecule, providing insights into the bond-breaking processes and the formation of intermediates. acs.org
These simulations can help in:
Identifying Reactive Sites: Determining which parts of the Reactive Yellow 105 molecule are most likely to react first.
Predicting Degradation Pathways: Simulating the step-by-step transformation of the dye into its various intermediate products.
Calculating Reaction Energetics: Determining the energy barriers for different degradation reactions, which helps in understanding the feasibility and rate of these pathways. chemrxiv.org
For instance, simulations can model the fragmentation of the parent molecule and the subsequent recombination of these fragments to form the observed intermediates. researchgate.net This computational approach complements experimental findings by providing a detailed, atomistic view of the degradation mechanism. While specific DFT studies on Reactive Yellow 105 were not prevalent in the search results, the methodology is widely applied to similar organic pollutants. acs.org
Understanding Surface Chemistry and Interfacial Reactions in Heterogeneous Processes (e.g., Adsorption, Photocatalysis)
In heterogeneous processes like adsorption and photocatalysis, the interactions between Reactive Yellow 105 and the catalyst or adsorbent surface are critical. mdpi.com The surface chemistry of the material used dictates the efficiency of dye removal and degradation. researchgate.net
Adsorption:
The adsorption of reactive dyes is heavily influenced by the surface charge of the adsorbent and the pH of the solution. mdpi.com Adsorbents like activated carbon possess a surface charge that is pH-dependent. psu.edu The point of zero charge (pHpzc) is a key parameter; at a pH below the pHpzc, the adsorbent surface is positively charged, favoring the adsorption of anionic dyes like Reactive Yellow 105, which contains sulfonate groups. researchgate.netbeilstein-journals.org
The adsorption process can be described by various isotherm models, such as the Langmuir and Freundlich isotherms, which provide information about the adsorption capacity and the nature of the interaction between the dye and the adsorbent surface. researchgate.net The kinetics of adsorption are often well-described by pseudo-second-order models, suggesting that chemisorption may be a rate-limiting step. scirp.org
Photocatalysis:
In heterogeneous photocatalysis, the dye molecule must first adsorb onto the surface of the photocatalyst, such as TiO2. beilstein-journals.org Upon irradiation with light of sufficient energy, the semiconductor catalyst generates electron-hole pairs. mdpi.com These charge carriers migrate to the catalyst surface where they can initiate redox reactions.
The key interfacial reactions include:
Oxidation: The holes (h+) can directly oxidize the adsorbed dye molecule or react with water or hydroxide (B78521) ions to form highly reactive hydroxyl radicals (•OH). mdpi.com
Reduction: The electrons (e-) can be scavenged by adsorbed oxygen molecules to produce superoxide (B77818) radical anions (•O2-), which can also contribute to the degradation process. researchgate.net
The efficiency of photocatalysis is therefore dependent on the surface area of the catalyst, the number of active sites, and the ability to prevent the rapid recombination of electron-hole pairs. beilstein-journals.org Doping the catalyst, for instance with tellurium (Te), can enhance charge transfer and improve photocatalytic activity under both UV and visible light. researchgate.netresearchgate.net The surface chemistry ensures that the reactive radicals are generated in close proximity to the adsorbed dye molecules, facilitating their rapid degradation. chinesechemsoc.org
Table 2: Factors Influencing Interfacial Reactions in Reactive Dye Degradation
| Process | Key Influencing Factor | Effect on Reactive Yellow 105 Interaction | Reference |
| Adsorption | Solution pH | Lower pH (acidic) enhances adsorption on many materials due to protonation of the surface, attracting the anionic dye. | mdpi.com |
| Adsorbent Surface Chemistry | The presence of specific functional groups on the adsorbent surface can lead to stronger interactions (chemisorption). | scirp.org | |
| Ionic Strength | Increased ionic strength can sometimes enhance adsorption by reducing electrostatic repulsion between dye molecules. | psu.edu | |
| Photocatalysis | Catalyst Surface Area | A higher surface area provides more active sites for dye adsorption and reaction. | beilstein-journals.org |
| Light Irradiation | UV or visible light is required to generate electron-hole pairs in the semiconductor catalyst. | researchgate.netresearchgate.net | |
| pH | Affects the surface charge of the photocatalyst and thus the adsorption of the dye. | scirp.org |
Advanced Analytical Methodologies in Reactive Yellow 105 Research
Spectroscopic Techniques for Degradation Monitoring and Product Identification
Spectroscopy plays a pivotal role in the analysis of Reactive Yellow 105 and its transformation products. Different spectroscopic methods provide complementary information, from tracking the loss of color to identifying the specific chemical entities formed during degradation.
UV-Visible (UV-Vis) spectroscopy is a fundamental technique for monitoring the decolorization of Reactive Yellow 105 in aqueous solutions. The method relies on measuring the absorbance of light at the dye's maximum absorption wavelength (λmax), which is directly proportional to its concentration. For azo dyes like Reactive Yellow 105, this peak is typically in the visible region of the spectrum and is associated with the chromophoric azo bond (-N=N-). researchgate.net
During degradation processes, such as photocatalysis or advanced oxidation, the cleavage of the azo bond leads to a decrease in the absorbance at λmax, indicating the loss of color. scientific.netaminer.org This change in absorbance over time is used to calculate the decolorization efficiency and to determine the kinetics of the degradation reaction. researchgate.netresearchgate.net
Several studies have demonstrated that the degradation of Reactive Yellow 105 often follows pseudo-first-order kinetics, a model that can be verified by plotting the natural logarithm of the normalized concentration versus time. researchgate.netscientific.net For instance, in a study on the photodegradation of Reactive Yellow 105 using TiO2 nanoparticles, the reaction was found to conform to the Langmuir-Hinshelwood kinetic model, which at low initial dye concentrations simplifies to a pseudo-first-order reaction. researchgate.net The rate of color removal can be influenced by various experimental parameters, including the initial dye concentration, catalyst dosage, and pH of the solution. researchgate.netresearchgate.nettsijournals.com
Table 1: Parameters from UV-Vis Spectroscopic Studies of Reactive Dye Degradation
| Reactive Dye | Degradation Method | Kinetic Model | Key Findings |
| Reactive Yellow 105 | Photocatalysis with TiO2/UV | Pseudo-first-order | Degradation efficiency increases with illumination time and catalyst dose. researchgate.net |
| Reactive Yellow 145 | Photocatalysis with TiO2/UV | Pseudo-first-order | Optimal degradation achieved at pH 6. tsijournals.com |
| Reactive Yellow 17 | Ozonation | Pseudo-first-order | Decolorization rate increases with higher ozone dose and pH. dergipark.org.tr |
| Reactive Red 141 & Reactive Yellow 105 | Photocatalysis with TiO2/UV | Langmuir-Hinshelwood | The degradation followed pseudo-first-order kinetics. researchgate.netscientific.net |
Fourier-Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying the functional groups present in the parent Reactive Yellow 105 molecule and for tracking changes in these groups during degradation. vulcanchem.commdpi.com The FTIR spectrum provides a molecular fingerprint, with specific absorption bands corresponding to the vibrational frequencies of different chemical bonds. iwaponline.com
In the context of Reactive Yellow 105 degradation, FTIR analysis can confirm the breakdown of the dye structure by observing the disappearance or alteration of characteristic peaks. Key functional groups that are monitored include:
Azo bonds (-N=N-): The peak associated with the azo linkage, typically found in the region of 1400–1600 cm⁻¹, is expected to diminish or disappear as the chromophore is destroyed. deswater.com
Sulfonic acid groups (-SO3H): Peaks around 1030–1200 cm⁻¹ correspond to sulfonic acid groups, which are common in reactive dyes to enhance water solubility.
Aromatic rings: Characteristic peaks for C-H and C=C stretching and bending vibrations in the aromatic structures are also monitored.
Hydroxyl groups (-OH): The appearance or increased intensity of a broad peak in the 3200–3600 cm⁻¹ region can indicate the formation of hydroxylated intermediates. deswater.com
Studies on the degradation of similar reactive dyes have used FTIR to confirm the breakdown of the azo linkage and the formation of new functional groups, providing evidence for the mineralization of the dye into simpler, less harmful compounds. deswater.compwr.edu.pl
Table 2: Characteristic FTIR Peaks in Reactive Dye Analysis
| Wavenumber Range (cm⁻¹) | Functional Group | Significance in Degradation Studies |
| 3200-3600 | O-H (hydroxyl), N-H (amino) | Appearance indicates formation of hydroxylated/aminated intermediates. deswater.comasianpubs.org |
| 1400-1600 | -N=N- (azo bond) | Disappearance indicates chromophore cleavage and decolorization. deswater.com |
| 1030-1200 | S=O (sulfonic acid) | Changes may indicate desulfonation. |
Advanced mass spectrometry techniques, particularly when coupled with chromatographic separation methods like Liquid Chromatography (LC) or Gas Chromatography (GC), are indispensable for the identification of transient intermediates and final byproducts formed during the degradation of Reactive Yellow 105.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and specific technique used to separate complex mixtures and identify individual components based on their mass-to-charge ratio (m/z) and fragmentation patterns. mdpi.com In the study of dye degradation, LC-MS/MS can be used to:
Identify the parent dye molecule and its hydrolysis products.
Elucidate the structures of various degradation intermediates, such as sulfonated aromatic amines, hydroxylated derivatives, and carboxylic acids.
Propose detailed degradation pathways by tracking the formation and disappearance of these intermediates over time. jwent.net
Gas Chromatography-Mass Spectrometry (GC/MS) is suitable for the analysis of volatile and semi-volatile organic compounds. While many dye degradation products are non-volatile, derivatization techniques can be employed to make them amenable to GC/MS analysis. This method can be particularly useful for identifying smaller organic molecules formed during the complete mineralization of the dye. researchgate.net
High-Resolution Mass Spectrometry (HRMS) provides highly accurate mass measurements, which allows for the determination of the elemental composition of unknown compounds. This capability is crucial for confidently identifying novel degradation products without the need for authentic standards.
Research on other reactive dyes has successfully employed these mass spectrometry techniques to map out complex degradation pathways, revealing the step-by-step breakdown of the dye molecule into smaller, less colored, and often less toxic compounds. mdpi.comjwent.net
Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the complete structural elucidation of organic molecules. rsc.org While less commonly used for routine monitoring of degradation due to its lower sensitivity compared to mass spectrometry, NMR is invaluable for confirming the structures of key degradation products when they can be isolated in sufficient purity. digitellinc.com
¹H NMR provides information about the different types of protons in a molecule and their chemical environments.
¹³C NMR provides information about the carbon skeleton of a molecule.
2D NMR techniques (e.g., COSY, HMBC, HSQC) can establish the connectivity between different atoms within a molecule, allowing for unambiguous structure determination. digitellinc.com
In the context of azo dye research, NMR has been used to study the azo-hydrazone tautomerism that is common in these molecules. rsc.orgrsc.org For degradation studies of Reactive Yellow 105, NMR could be used to definitively identify major, stable intermediates, thus providing concrete evidence for proposed degradation pathways.
Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a unique spectroscopic technique that specifically detects species with unpaired electrons, such as free radicals. du.ac.in Since many advanced oxidation processes used to degrade dyes involve the generation of highly reactive radical species (e.g., hydroxyl radicals (•OH), superoxide (B77818) radicals (O₂•⁻)), EPR is a powerful tool for studying the mechanisms of these reactions. sciopen.commdpi.com
By using spin-trapping agents, which react with short-lived radicals to form more stable, EPR-detectable radical adducts, researchers can identify the specific types of radicals involved in the degradation process. syntechinnovation.comacs.org This information is crucial for understanding the primary oxidative species responsible for the breakdown of the Reactive Yellow 105 molecule and for optimizing the efficiency of the degradation process. rsc.org EPR studies can provide direct evidence for the involvement of specific radical pathways in the decolorization and mineralization of the dye. news-medical.net
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation
Chromatographic Methods for Separation and Quantification of Reactive Yellow 105 and Metabolites
Chromatographic techniques are essential for separating the complex mixtures that result from the degradation of Reactive Yellow 105. These methods, when coupled with appropriate detectors, also allow for the quantification of the parent dye and its various metabolites.
High-Performance Liquid Chromatography (HPLC) is the most widely used chromatographic technique for the analysis of dyes and their degradation products. dergipark.org.tr An HPLC system typically consists of a high-pressure pump, an injector, a separation column, and a detector.
Separation: A C18 reversed-phase column is commonly used for the separation of azo dyes and their metabolites. The mobile phase usually consists of a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol. acs.org By gradually changing the composition of the mobile phase (gradient elution), a wide range of compounds with different polarities can be separated.
Quantification: A UV-Vis or diode-array detector (DAD) is often used for the detection and quantification of the separated compounds. mdpi.com The area of a chromatographic peak is proportional to the concentration of the corresponding compound. By creating a calibration curve with standards of known concentration, the concentration of Reactive Yellow 105 and its known metabolites in a sample can be accurately determined. nih.gov
HPLC methods have been developed for the analysis of various reactive dyes in different matrices, demonstrating the technique's versatility and reliability for monitoring the fate of these compounds in environmental and industrial samples. researchgate.netresearchgate.net
Microscopic and Surface Characterization Techniques for Adsorbents and Catalysts (e.g., SEM, XRD, BET)
The efficacy of adsorbents and catalysts in the removal and degradation of Reactive Yellow 105 is intrinsically linked to their physical and structural properties. Advanced microscopic and surface characterization techniques, including Scanning Electron Microscopy (SEM), X-ray Diffraction (XRD), and Brunauer-Emmett-Teller (BET) analysis, are indispensable for elucidating these characteristics. These methods provide critical insights into the morphology, crystalline nature, and surface area of the materials, which govern their performance.
Scanning Electron Microscopy (SEM) provides high-resolution images of a material's surface topography. In the context of Reactive Yellow 105 treatment, SEM is used to observe the surface texture and pore structure of adsorbents and catalysts before and after the dye removal process. For instance, in studies involving the photodegradation of Reactive Yellow 105, SEM analysis has been employed to characterize the morphology of titanium dioxide (TiO₂) nanoparticle catalysts. vulcanchem.comresearchgate.netscientific.net Similarly, research on the adsorption of Reactive Yellow 105 by Zeolitic Imidazolate-67 modified with Fe₃O₄ nanoparticles (ZIF-67-Fe₃O₄NPs) utilized SEM to examine the adsorbent's surface features. researchgate.netnih.gov Studies on other reactive dyes, such as Reactive Yellow 4R, have also used SEM to show changes in particle morphology; for example, raw fly ash particles were observed as smooth and round, while activated fly ash appeared as granular and crystalline.
X-ray Diffraction (XRD) is a key technique for determining the crystallographic structure of a material. It helps identify the phase composition and crystalline nature of catalysts and adsorbents. For catalysts like TiO₂, XRD is used to confirm the crystalline phase (e.g., anatase, rutile), which is crucial for its photocatalytic activity in degrading dyes like Reactive Yellow 105. vulcanchem.comresearchgate.netscientific.net In the development of novel adsorbents, such as ZIF-67-Fe₃O₄NPs for Reactive Yellow 105 removal, XRD analysis is performed to confirm the crystalline structure of the synthesized material. researchgate.netnih.gov For adsorbents derived from waste materials, like Teff Straw Activated Carbon (TSAC) used for removing Reactive Yellow 145, XRD patterns can indicate the formation of a largely amorphous structure with some crystalline peaks. mdpi.com
Brunauer-Emmett-Teller (BET) analysis is the standard method for determining the specific surface area, pore volume, and pore size distribution of porous materials. A large surface area is often a primary requirement for an effective adsorbent. In research focused on removing Reactive Yellow 105, adsorbents like ZIF-67-Fe₃O₄NPs were characterized using BET analysis to ascertain their surface properties. researchgate.netnih.gov For comparison, Teff Straw Activated Carbon (TSAC), an adsorbent developed for Reactive Yellow 145, was found to have a BET surface area of 627.7 m²/g, highlighting its porous nature. mdpi.comiwaponline.com The surface area plays a fundamental role in the adsorption efficiency of materials. rsc.org
The table below summarizes the application of these characterization techniques in studies involving Reactive Yellow 105 and similar reactive dyes.
| Technique | Material | Reactive Dye | Key Findings | Citations |
| SEM | TiO₂ Nanoparticles | Reactive Yellow 105 | Characterization of catalyst surface morphology. | researchgate.netscientific.net |
| ZIF-67-Fe₃O₄NPs | Reactive Yellow 105 | Examination of the adsorbent's surface features. | researchgate.netnih.gov | |
| Activated Fly Ash | Reactive Yellow 4R | Revealed a change from smooth, round particles (raw) to granular, crystalline particles (activated). | ||
| XRD | TiO₂ Nanoparticles | Reactive Yellow 105 | Confirmation of the crystalline structure of the photocatalyst. | vulcanchem.comresearchgate.netscientific.net |
| ZIF-67-Fe₃O₄NPs | Reactive Yellow 105 | Verification of the crystalline structure of the synthesized adsorbent. | researchgate.netnih.gov | |
| Teff Straw Activated Carbon (TSAC) | Reactive Yellow 145 | Showed a largely amorphous structure with a small peak indicating some crystalline formation. | mdpi.com | |
| BET | ZIF-67-Fe₃O₄NPs | Reactive Yellow 105 | Determination of adsorbent surface area and porosity. | researchgate.netnih.gov |
| Teff Straw Activated Carbon (TSAC) | Reactive Yellow 145 | Measured a specific surface area of 627.7 m²/g. | mdpi.com |
Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) Analysis for Mineralization Assessment
While decolorization is a primary indicator of dye removal, it does not guarantee the complete breakdown of the complex dye molecule into benign substances. The degradation of Reactive Yellow 105 can produce colorless organic intermediates that may still be environmentally harmful. Therefore, assessing the extent of mineralization—the complete oxidation of organic pollutants into carbon dioxide, water, and mineral salts—is crucial. Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) are two key analytical parameters used for this purpose. scribd.com
Chemical Oxygen Demand (COD) measures the amount of oxygen required to chemically oxidize the organic compounds in water. A significant reduction in COD indicates a decrease in the concentration of organic pollutants. Wastewater containing reactive dyes often exhibits high COD levels. iwaponline.comfrontiersin.org In studies on the degradation of similar reactive dyes, such as Reactive Yellow 17, COD analysis is a standard method to evaluate the effectiveness of treatment processes like ozonation and advanced oxidation processes (AOPs). dergipark.org.tr For example, ozonation at an optimal pH of 12 resulted in a 78.58% reduction in the COD of a Reactive Yellow 17 solution. dergipark.org.tr In another study using an AOP (S₂O₈²⁻/Fe²⁺/UV), a COD removal of 68.2% was achieved after 60 minutes. elsevier.es
The data below from a study on Reactive Yellow 17 illustrates the use of COD and TOC to assess mineralization during a degradation process.
| Parameter | Treatment Time | Removal Efficiency (%) | Reactive Dye | Citations |
| COD | 60 min | 68.2% | Reactive Yellow 17 | elsevier.es |
| TOC | 60 min | 49.4% | Reactive Yellow 17 | elsevier.es |
| COD | 120 min | 78.58% | Reactive Yellow 17 | dergipark.org.tr |
| TOC | Not Specified | 57.43% | Reactive Yellow | researchgate.net |
These analyses are critical for validating the true efficacy of a treatment technology, ensuring that it not only removes the color of Reactive Yellow 105 but also mineralizes the organic structure, thereby genuinely reducing the environmental impact.
Computational and Modeling Approaches in Reactive Yellow 105 Studies
Response Surface Methodology (RSM) for Process Optimization
Response Surface Methodology is a collection of statistical and mathematical techniques used for developing, improving, and optimizing processes. matec-conferences.org It is particularly valuable for modeling and investigating complex multivariable systems where the relationships between several independent variables and one or more response variables are examined. eeer.orgresearchgate.net
In studies of dye removal, RSM is used to design experiments that evaluate the effects of various operational parameters. matec-conferences.org Common experimental designs include the Central Composite Design (CCD) and the Box-Behnken Design (BBD). eeer.orgmdpi.com For the removal of Reactive Yellow 105 (also known as HE-4G dye) via adsorption, a CCD was utilized to optimize variables such as initial dye concentration, pH, adsorbent dosage, and sonication time. mdpi.comresearchgate.net Similarly, in a study on the degradation of a related dye, Reactive Yellow 145, a BBD with four factors and three levels was employed. eeer.orgresearchgate.net
Based on the statistical analysis, a mathematical model, typically a second-order polynomial equation, is developed to describe the relationship between the input variables and the response (e.g., dye removal efficiency). nih.gov This equation can be used to predict the system's response for any given set of variable values within the studied range.
For the adsorptive removal of Reactive Yellow 105 using ZIF-67-Fe3O4 nanoparticles, RSM was used to find the optimal conditions for maximum dye removal. mdpi.comscience.gov The predictive model helped determine that the highest removal efficiency of 98% could be achieved under specific conditions. mdpi.comresearchgate.net The interactive table below summarizes the optimized parameters found in this study.
| Parameter | Optimal Value |
|---|---|
| Initial Dye Concentration | 10 mg/L |
| pH | 6 |
| Adsorbent Dosage | 0.025 g |
| Sonication Time | 6.0 min |
| Resulting Removal Efficiency | 98% |
This predictive capability allows researchers to identify the most effective process conditions without the need for exhaustive and time-consuming trial-and-error experiments. mdpi.com
Experimental Design and Statistical Analysis
Artificial Neural Networks (ANN) for Complex System Modeling
Artificial Neural Networks are computational models inspired by the structure and function of biological neural systems. ruraluniv.ac.in They are particularly adept at modeling complex, non-linear relationships between input and output variables without requiring explicit knowledge of the underlying process mechanisms. researchgate.netresearchgate.net ANNs are often used in conjunction with or as a comparison to RSM for process modeling. eeer.org
ANN models have demonstrated exceptional predictive accuracy for the removal efficiency of reactive dyes. In a study on Reactive Yellow 105, an ANN model was developed using a feed-forward backpropagation algorithm. science.gov This model, which used initial dye concentration, pH, adsorbent dosage, and sonication time as inputs, showed a high correlation coefficient (R²) of 0.9926 and a low mean square error (MSE) of 0.53, indicating a very strong agreement between the experimental data and the values predicted by the network. researchgate.netscience.govmdpi.com
The typical structure of such an ANN consists of an input layer, one or more hidden layers, and an output layer. e3s-conferences.org The input layer receives the process variables, and the output layer produces the predicted response, such as dye removal percentage. The model is "trained" using a portion of the experimental data, and its predictive power is then confirmed using separate validation and testing datasets. researchgate.net In comparative studies involving other reactive dyes, ANN models frequently show superior predictive accuracy (higher R²) compared to RSM models, making them a powerful tool for simulating and predicting degradation processes. eeer.org
A significant advantage of ANN modeling is the ability to perform a sensitivity analysis to determine the relative importance of each input parameter on the process output. e3s-conferences.org This is often accomplished using methods like Garson's algorithm, which analyzes the connection weights within the trained neural network. science.gove3s-conferences.org
This analysis provides a quantitative ranking of the influence of each variable. For instance, in a study on the degradation of brilliant cresyl blue dye, sensitivity analysis revealed that the catalyst dose was the most influential parameter with a relative importance of 34.75%, followed by time (27.89%), initial dye concentration (23.93%), and the volume of H₂O₂ (13.40%). e3s-conferences.org In another study on pesticide degradation, the dose of the FeGAC catalyst was found to have the highest influence with a relative importance of 25.33%. jeeng.net Such analysis is crucial for understanding the key factors that control the removal of dyes like Reactive Yellow 105, allowing for more targeted process control and optimization.
Predictive Capabilities for Reactive Yellow 105 Removal Efficiency
Density Functional Theory (DFT) Calculations for Reaction Pathway Energetics
Density Functional Theory is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. researchgate.net In the context of dye degradation, DFT is a powerful tool for exploring reaction mechanisms, energetics, and the reactivity of molecules at an atomic level. While specific DFT studies on Reactive Yellow 105 are not widely published, the methodology is extensively applied to other azo dyes to understand their degradation pathways. e3s-conferences.orgresearchgate.net
DFT calculations can be used to model the geometry of the dye molecule and to determine thermodynamic properties such as free energy and the HOMO-LUMO (Highest Occupied Molecular Orbital–Lowest Unoccupied Molecular Orbital) energy gap, which relates to the molecule's reactivity. researchgate.net A critical application is the elucidation of reaction pathways. For example, DFT has been used to study the oxidative degradation of azo dyes by comparing the potential energy surfaces of different proposed mechanisms, such as the cleavage of the C-N bond versus the N=N chromophore bond. e3s-conferences.org By calculating the energy barriers for each step, the most energetically favorable pathway can be identified. e3s-conferences.org
Furthermore, DFT can help pinpoint the most likely sites on the dye molecule for attack by reactive species like hydroxyl radicals (•OH). researchgate.net This is achieved by calculating parameters such as Fukui indices, which describe the reactivity at different atomic sites. researchgate.net This theoretical insight into reaction energetics and mechanisms complements experimental findings and provides a fundamental understanding of the chemical processes governing the degradation of complex dye molecules like Reactive Yellow 105.
Future Research Directions and Emerging Paradigms for Reactive Yellow 105 Studies
Development of Next-Generation Materials for Enhanced Degradation and Adsorption
The limitations of current treatment methods for dye-laden wastewater have driven research towards the development of advanced materials with superior degradation and adsorption capabilities. These next-generation materials promise higher efficiency, reusability, and cost-effectiveness.
Recent studies have highlighted the potential of novel photocatalytic systems and hybrid membrane technologies. For instance, the use of metal oxide nanoparticles, such as titanium dioxide (TiO2) and zinc oxide (ZnO), has shown promise in the photocatalytic degradation of Reactive Yellow 105. vulcanchem.com Research involving TiO2 nanoparticles prepared via a sol-gel process demonstrated effective degradation of Reactive Yellow 105 under UV light irradiation. researchgate.net Similarly, a study on ZnO-impregnated cellulose (B213188) acetate-polystyrene (CA-PS) membranes reported over 90% photocatalytic degradation efficiency for this dye. vulcanchem.comresearchgate.net This modified membrane also exhibited excellent regeneration properties, with approximately 85% water flux recovery. vulcanchem.comresearchgate.net
The development of advanced adsorbents is another critical area of research. While activated carbon is a widely used adsorbent due to its high surface area and microporous structure, its cost and regeneration challenges have prompted the exploration of alternatives. iwaponline.comacademicjournals.org Researchers are investigating low-cost adsorbents derived from industrial by-products, agricultural waste, and natural materials. academicjournals.org For example, Teff straw has been used as a precursor to create activated carbon for the removal of Reactive Yellow 145, a similar reactive dye. mdpi.com Another promising area is the use of metal-organic frameworks (MOFs) and their composites. A study on Zeolitic Imidazolate-67 (ZIF-67) modified with Fe3O4 nanoparticles demonstrated a high removal efficiency of 98% for Reactive Yellow 105, with a maximum adsorption capacity of 105.0 mg/g. researchgate.netnih.gov
Interactive Table: Comparison of Advanced Materials for Reactive Yellow 105 Removal
| Material | Type | Efficiency | Key Findings |
|---|---|---|---|
| TiO2 Nanoparticles | Photocatalyst | Effective degradation under UV light | Follows Langmuir-Hinshelwood kinetic model. researchgate.net |
| ZnO-impregnated CA-PS Membrane | Hybrid Membrane | >90% photocatalytic degradation | Excellent reusability and antifouling properties. vulcanchem.comresearchgate.net |
| ZIF-67-Fe3O4 Nanoparticles | Adsorbent | 98% removal efficiency | Maximum adsorption capacity of 105.0 mg/g. researchgate.netnih.gov |
| AlCo2O4/MWCNTs Nanocomposites | Photocatalyst | 96% decolorization at pH 6 | Superior performance compared to AlCo2O4 alone. mdpi.com |
Integration of Artificial Intelligence and Machine Learning in Process Design and Optimization
Artificial intelligence (AI) and machine learning (ML) are emerging as powerful tools for optimizing the complex and often non-linear processes involved in wastewater treatment. mdpi.comintegratedwaterservices.com These technologies can analyze large datasets to identify patterns, predict outcomes, and determine optimal operating conditions, leading to improved efficiency and cost-effectiveness. integratedwaterservices.com
In the context of dye removal, ML algorithms such as Artificial Neural Networks (ANN) and Support Vector Machines (SVM) can be used to model and predict the performance of degradation and adsorption systems. integratedwaterservices.com For instance, a study on the removal of Reactive Yellow 105 using ZIF-67-Fe3O4 nanoparticles successfully employed an ANN model to predict the dye removal efficiency, achieving a high correlation coefficient (R² = 0.9926). researchgate.netnih.gov This demonstrates the potential of ML to optimize parameters like initial dye concentration, pH, adsorbent dosage, and sonication time for maximum removal. researchgate.netnih.gov
Response Surface Methodology (RSM) is another statistical technique often used in conjunction with ML to optimize process variables. researchgate.netnih.gov By designing experiments and analyzing the interactions between different factors, RSM can help identify the optimal conditions for dye degradation. asianpubs.org The integration of AI and ML into the design and operation of wastewater treatment plants can lead to real-time monitoring and control, ensuring compliance with discharge regulations while minimizing operational costs. lidsen.com
Green Chemistry Principles in Reactive Yellow 105 Synthesis and Application
The principles of green chemistry are increasingly being applied to the synthesis and application of reactive dyes to minimize their environmental footprint. This involves designing chemical products and processes that reduce or eliminate the use and generation of hazardous substances.
In the synthesis of reactive dyes, researchers are exploring more environmentally friendly methods, such as using microwave irradiation instead of conventional heating. whiterose.ac.uk Microwave-assisted synthesis can lead to shorter reaction times, higher yields, and reduced energy consumption. whiterose.ac.uk The synthesis of Reactive Yellow 105 itself involves a multi-step process that includes condensation, diazotization, and coupling reactions. vulcanchem.com Applying green chemistry principles to each of these steps, for example, by using less toxic solvents or catalysts, could significantly reduce the environmental impact of its production.
In the application phase, the focus is on improving the fixation rate of reactive dyes to the fabric, which would reduce the amount of dye lost in the effluent. frontlinejournals.com This can be achieved through various strategies, including the cationization of fabrics to enhance their affinity for the anionic reactive dyes. cellulosechemtechnol.ro The use of protic ionic liquids as a dyeing medium is also being investigated as a more eco-friendly alternative to traditional water- and salt-intensive dyeing processes. cellulosechemtechnol.ro Some manufacturers are also focusing on producing eco-friendly versions of reactive dyes that are less harmful to the environment. justdial.comjagson.com
Circular Economy Approaches in Textile Wastewater Management (Research on Dye Reuse and Recovery Mechanisms)
The concept of a circular economy, which aims to eliminate waste and promote the continual use of resources, is gaining traction in the textile industry. In the context of wastewater management, this translates to research on the reuse and recovery of dyes, water, and other chemicals from the effluent.
Direct reuse of spent dye baths is a promising approach to reduce water consumption and chemical waste. frontlinejournals.com Studies have shown that it is possible to reuse hydrolyzed reactive dye baths for dyeing other types of fibers, such as nylon and silk, with good wash and colorfastness properties. frontlinejournals.com However, the build-up of impurities can limit the number of reuse cycles. frontlinejournals.com
Advanced separation technologies like nanofiltration and reverse osmosis are being explored to recover and concentrate dyes and salts from wastewater for reuse. psu.edu Nanofiltration can effectively separate hydrolyzed reactive dyes from the brine solution, allowing for the recovery of both water and salts. psu.edu Research has also focused on color stripping techniques to remove dyes from flawed fabrics, enabling the recycling of the textile material itself. nih.govresearchgate.net Both oxidative and reductive stripping methods are being investigated for their effectiveness in removing reactive dyes from cellulosic fabrics. nih.gov
The successful implementation of these circular economy approaches requires a holistic view of the entire textile production process, from dye synthesis to end-of-life product management. By closing the loop on resource use, the textile industry can move towards a more sustainable and environmentally responsible future.
Q & A
Q. What are the optimal synthesis protocols for Reactive Yellow 105, and how can its purity and structural integrity be validated experimentally?
Reactive Yellow 105 synthesis typically involves azo coupling reactions under controlled pH and temperature. Key steps include diazotization of the precursor amine and subsequent coupling with a naphthol derivative. To validate purity and structure:
- Use HPLC (≥95% purity threshold) with UV-Vis detection (λ = 420 nm, characteristic of azo chromophores) .
- Characterize via FT-IR (C-N stretch at 1250 cm⁻¹, N=N stretch at 1500 cm⁻¹) and ¹H/¹³C NMR (aromatic proton integration and coupling constants) .
- Report melting point, elemental analysis (C, H, N), and UV-Vis spectra in supplementary materials to ensure reproducibility .
Q. How do pH and temperature variations affect the stability and reactivity of Reactive Yellow 105 in aqueous solutions?
Design experiments to measure degradation kinetics under controlled conditions:
- Prepare buffered solutions (pH 3–11) and monitor absorbance decay at 420 nm over time.
- Use Arrhenius plots to determine activation energy (Eₐ) for thermal degradation (e.g., 60–90°C) .
- Include error bars for triplicate trials and validate with LC-MS to identify hydrolysis byproducts (e.g., sulfonic acid derivatives) .
Q. What spectroscopic techniques are most effective for quantifying Reactive Yellow 105 in complex matrices (e.g., wastewater)?
- UV-Vis spectrophotometry (calibration curve R² ≥ 0.99) for rapid quantification .
- High-resolution mass spectrometry (HRMS) for trace-level detection (LOD < 0.1 ppm) in environmental samples .
- Cross-validate with ion chromatography for sulfate ion quantification to assess dye degradation .
Advanced Research Questions
Q. What mechanistic insights explain the electron-transfer pathways during Reactive Yellow 105 photodegradation?
- Perform time-resolved fluorescence quenching to study excited-state interactions with reactive oxygen species (ROS) .
- Use EPR spectroscopy with spin traps (e.g., DMPO) to detect hydroxyl radicals (•OH) and superoxide (O₂•⁻) .
- Compare DFT-calculated redox potentials (B3LYP/6-31G*) with experimental cyclic voltammetry data to validate electron-transfer mechanisms .
Q. How can computational models predict the binding affinity of Reactive Yellow 105 to cellulose substrates?
- Apply molecular docking simulations (AutoDock Vina) with cellulose fibril models (PDB ID: 6WLB) to estimate binding energies (ΔG) .
- Validate with adsorption isotherms (Langmuir/Freundlich models) and correlate with zeta potential measurements to assess electrostatic contributions .
Q. What methodological challenges arise when reconciling contradictory data on Reactive Yellow 105’s ecotoxicological effects?
- Conduct meta-analysis of LC₅₀ values from diverse studies, applying sensitivity analysis to identify outliers due to variable test organisms (e.g., Daphnia magna vs. Danio rerio) .
- Use ANOVA to assess inter-laboratory variability in bioassay conditions (pH, dissolved oxygen) and publish raw datasets for transparency .
Q. How can advanced oxidation processes (AOPs) be optimized for Reactive Yellow 105 mineralization while minimizing toxic intermediates?
- Compare Fenton , UV/H₂O₂ , and ozonation efficiency via TOC removal rates and toxicity assays (Vibrio fischeri bioassays) .
- Monitor intermediate toxicity using GC-MS and QSAR models to prioritize low-toxicity degradation pathways .
Methodological Best Practices
- Experimental Reproducibility : Document reagent sources (e.g., Sigma-Aldryich, ≥99% purity), instrument parameters (e.g., HPLC column: C18, 5 µm), and statistical thresholds (p < 0.05) in supplementary materials .
- Data Contradictions : Address discrepancies via controlled replication studies and multi-lab collaborations .
- Ethical Reporting : Disclose conflicts of interest (e.g., patent filings) and adhere to IUPAC nomenclature for chemical clarity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
